Sulphomethoxypyridazine

Core Science & Biosynthesis

Mechanism of Action of Sulfamethoxypyridazine in Bacterial Inhibition: A Technical Whitepaper

Executive Summary

In the landscape of antimicrobial pharmacodynamics, targeting the de novo folate biosynthesis pathway remains a cornerstone strategy for bacterial inhibition. Sulfamethoxypyridazine (SMP) is a long-acting sulfonamide antibiotic that exerts a potent bacteriostatic effect by disrupting this critical metabolic cascade[1]. As a structural analog of para-aminobenzoic acid (PABA), SMP acts as a competitive inhibitor of the enzyme dihydropteroate synthase (DHPS)[2].

This whitepaper dissects the molecular mechanism of SMP, providing structural insights into its binding kinetics, the phenotypic consequences of target mutations, and the rigorous, self-validating experimental workflows required to quantify its inhibitory efficacy in the laboratory.

Molecular Target and Pathway Dynamics

Bacteria, unlike mammalian cells, cannot actively transport preformed folic acid from their environment and must synthesize it de novo[3]. The synthesis of tetrahydrofolic acid (THF)—an essential cofactor for the biosynthesis of purines, thymidine, and certain amino acids—relies on a multi-step enzymatic pathway.

DHPS catalyzes the condensation of PABA with 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPPP) to yield 7,8-dihydropteroic acid and inorganic pyrophosphate[4]. SMP competitively binds to the active site of DHPS, blocking PABA from entering[2][5]. Because the subsequent enzymes in the pathway (dihydrofolate synthase and dihydrofolate reductase) are starved of their substrates, the production of THF halts. This metabolic starvation arrests nucleotide synthesis, effectively halting bacterial DNA and RNA replication[5].

Figure 1: Tetrahydrofolate biosynthesis pathway and competitive inhibition by SMP.

Structural Basis of Inhibition and Resistance

The efficacy of SMP is dictated by its binding affinity ( Ki​ ) relative to the natural substrate ( Km​ of PABA). SMP possesses a sulfanilamide core where the SO2​−NH group mimics the carboxylate moiety of PABA, allowing it to anchor deep within the highly conserved PABA-binding pocket of DHPS[6]. However, SMP also features a methoxypyridazine ring. This bulky secondary ring protrudes outside the primary binding pocket into the flexible loop regions of the enzyme[7].

The Mechanism of Resistance

Bacterial resistance to SMP and other sulfonamides primarily arises from two mechanisms:

• Acquisition of sul genes : Plasmids carrying sul1, sul2, or sul3 genes encode for highly mutated, sulfonamide-insensitive DHPS variants that completely bypass the native enzyme[6].

• Chromosomal folP mutations : Point mutations in the native DHPS gene (folP) alter the architecture of the active site. Mutations such as F17L and S18L (commonly seen in Staphylococcus aureus) or V585 (in Plasmodium vivax) selectively restrict the outer volume of the binding pocket[7][8]. Because PABA is small, its binding ( Km​ ) remains relatively stable. In contrast, the bulky methoxypyridazine ring of SMP is sterically hindered, drastically increasing the Ki​ and rendering the drug ineffective[7].

Quantitative Data Summary

Table 1: Representative Kinetic Parameters of DHPS Inhibition by Sulfonamides | Enzyme Source | Substrate / Inhibitor | Km​ (μM) | Ki​ (μM) | Structural Impact | | :--- | :--- | :--- | :--- | :--- | | Wild-type S. aureus | PABA | 0.15 | - | Baseline affinity[7] | | Wild-type S. aureus | Sulfamethoxazole (Analog) | - | 0.22 | High affinity binding[7] | | Mutant S. aureus (F17L) | PABA | 1.80 | - | Mild substrate penalty[7] | | Mutant S. aureus (F17L) | Sulfamethoxazole (Analog) | - | 15.40 | Severe steric clash (~70x Ki​ increase)[7] | | P. falciparum (Wild-type) | Sulfadoxine (Analog) | - | 0.18 | Baseline affinity[9] |

Experimental Methodologies

To rigorously evaluate the inhibitory profile of SMP, researchers must employ self-validating assays that account for the unique biochemical properties of the folate pathway.

Protocol 1: Continuous Spectrophotometric DHPS Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration ( IC50​ ) and inhibition constant ( Ki​ ) of SMP against purified recombinant DHPS.

Causality & Rationale: Direct quantification of 7,8-dihydropteroate is hindered by its lack of a distinct chromophore. While radiometric assays using [3H] -PABA exist, they only provide single-point endpoint data[3][4]. We employ a coupled enzymatic system utilizing an excess of dihydrofolate reductase (DHFR). As DHFR reduces the newly formed dihydropteroate, it oxidizes NADPH to NADP+ , yielding a measurable decrease in absorbance at 340 nm[4]. This continuous readout confirms the linearity of the initial velocity ( V0​ ) and immediately flags assay artifacts such as enzyme degradation or substrate depletion.

Step-by-Step Workflow:

• Buffer Preparation: Prepare assay buffer containing 40 mM Tris-HCl (pH 8.2), 5 mM MgCl2​ , and 10 mM Dithiothreitol (DTT)[4]. Note: MgCl2​ is strictly required as the binding of DHPPP to the enzyme is divalent cation-dependent.

• Reagent Assembly: In a UV-transparent 96-well microplate, combine assay buffer, 150 μM NADPH, 5 U of purified recombinant DHFR (excess), and 4 U of purified DHPS[4].

• Inhibitor Pre-incubation: Add serial dilutions of SMP (ranging from 0.01 μM to 1000 μM). Incubate at room temperature for 10 minutes. Causality: Pre-incubation allows the competitive inhibitor to reach thermodynamic equilibrium with the apoenzyme, preventing artifactual lag phases in the kinetic trace.

• Reaction Initiation: Rapidly add 100 μM DHPPP and 50 μM PABA to initiate the reaction[3][4].

• Kinetic Readout: Immediately monitor the decrease in absorbance at 340 nm using a microplate reader for 20 minutes at 37°C.

• Validation & Analysis: Include a "No Enzyme" control to establish the background rate of spontaneous NADPH oxidation. Calculate V0​ from the linear portion of the curve and plot fractional activity against log[SMP] to derive the IC50​ .

Figure 2: Workflow for the NADPH-coupled DHPS continuous kinetic inhibition assay.

Protocol 2: Phenotypic Susceptibility Testing via Broth Microdilution

Objective: To establish the Minimum Inhibitory Concentration (MIC) of SMP against target bacterial strains.

Causality & Rationale: In vitro enzymatic inhibition does not always perfectly correlate with in vivo efficacy due to bacterial efflux pumps or alternative metabolic salvage pathways. Phenotypic testing is mandatory. Crucially, the assay must be performed in thymidine-depleted Cation-Adjusted Mueller-Hinton Broth (CAMHB)[7]. If exogenous thymidine is present in the media, bacteria will salvage it via thymidine kinase, bypassing the de novo folate synthesis pathway entirely. This renders the sulfonamide artificially ineffective and leads to false-resistant readouts.

Step-by-Step Workflow:

• Media Preparation: Prepare CAMHB and verify that thymidine levels are ≤0.03 μg/mL. If testing fastidious organisms, supplement with 5% lysed horse blood (which contains thymidine phosphorylase to actively degrade residual thymidine).

• Inoculum Standardization: Suspend isolated bacterial colonies in sterile saline to a 0.5 McFarland standard. Dilute the suspension in CAMHB to achieve a final well concentration of 5×105 CFU/mL.

• Drug Dilution: Prepare a 2-fold serial dilution of SMP in the microtiter plate.

• Incubation: Inoculate the plates and incubate at 37°C for 16–20 hours under ambient air.

• Readout: Determine the MIC as the lowest concentration of SMP that completely inhibits visible bacterial growth (measured via OD600​ or visual inspection).

Table 2: Representative MIC Values for Sulfonamides in Standardized Media | Organism | Strain Phenotype | MIC (μg/mL) | Pathway Status | | :--- | :--- | :--- | :--- | | Escherichia coli | ATCC 25922 (Susceptible) | ≤8.0 | Wild-type folP[10] | | Staphylococcus aureus | ATCC 29213 (Susceptible) | ≤8.0 | Wild-type folP[10] | | Staphylococcus aureus | Clinical Isolate (Resistant) | >256 | folP mutant (T51M)[7] |

References

• Pharmacology of Sulfamethoxypyridazine ; Mechanism of action, Pharmacokinetics, Uses, Effects YouTube
• Compound: SULFAMETHOXYPYRIDAZINE (CHEMBL268869) ChEMBL - EMBL-EBI
• SULPHONAMIDES: Mechanism of Action MES Pharmacy
• A rapid assay for dihydropteroate synthase activity suitable for identific
• Quantitative Structure-Activity Relationship Studies of a Series of Sulfa Drugs as Inhibitors of Pneumocystis carinii Dihydropteroate Synthetase Antimicrobial Agents and Chemotherapy - ASM Journals
• Sulfonamides Resistance Genes Rupa Health
• Mutations in dihydropteroate synthase are responsible for sulfone and sulfonamide resistance in Plasmodium falciparum PNAS
• The Structural and Functional Basis for Recurring Sulfa Drug Resistance Mutations in Staphylococcus aureus Dihydroptero
• Sulfadoxine Resistance in Plasmodium vivax Is Associated with a Specific Amino Acid in Dihydropteroate Synthase at the Putative Sulfadoxine-Binding Site Antimicrobial Agents and Chemotherapy - ASM Journals
• Physicochemical Properties of Antibacterial Compounds: Implications for Drug Discovery Journal of Medicinal Chemistry - ACS Public

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Compound: SULFAMETHOXYPYRIDAZINE (CHEMBL268869) - ChEMBL [ebi.ac.uk]
• 3. journals.asm.org [journals.asm.org]
• 4. A rapid assay for dihydropteroate synthase activity suitable for identification of inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mespharmacy.org [mespharmacy.org]
• 6. Sulfonamides Resistance Genes | Rupa Health [rupahealth.com]
• 7. Frontiers | The Structural and Functional Basis for Recurring Sulfa Drug Resistance Mutations in Staphylococcus aureus Dihydropteroate Synthase [frontiersin.org]
• 8. journals.asm.org [journals.asm.org]
• 9. pnas.org [pnas.org]
• 10. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to Protein Binding Affinity Studies of Sulfamethoxypyridazine

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the methodologies and principles involved in studying the protein binding affinity of sulfamethoxypyridazine. It is designed to offer not just procedural steps, but also the scientific rationale behind experimental choices, ensuring a robust and insightful approach to this critical aspect of pharmacology.

Introduction: The Significance of Protein Binding for Sulfamethoxypyridazine

Sulfamethoxypyridazine is a long-acting sulfonamide antibiotic that functions by competitively inhibiting the bacterial enzyme dihydropteroate synthetase (DHPS).[1][2][3] This inhibition disrupts the synthesis of folic acid, an essential nutrient for bacterial growth and replication.[1] The efficacy and pharmacokinetic profile of sulfamethoxypyridazine are significantly influenced by its propensity to bind to plasma proteins, primarily serum albumin.[4] The extent of this binding governs the free (unbound) fraction of the drug in circulation, which is the pharmacologically active portion available to reach its target site and exert its therapeutic effect.[4][5][6] A high degree of protein binding can affect the drug's distribution, metabolism, and excretion, thus influencing its half-life and dosing regimen.[4][6] Therefore, a thorough understanding of the protein binding affinity of sulfamethoxypyridazine is paramount in drug development and for optimizing its clinical use.

Part 1: Interaction with Serum Albumin: The Primary Carrier

The reversible binding of drugs to plasma proteins, particularly human serum albumin (HSA), is a critical determinant of their pharmacokinetic and pharmacodynamic properties.[7] For sulfonamides like sulfamethoxypyridazine, HSA acts as a mobile reservoir, influencing the drug's availability and duration of action.

Key Biophysical Techniques for Studying Sulfamethoxypyridazine-Albumin Interactions

A multi-faceted approach employing various biophysical techniques is essential for a comprehensive characterization of the sulfamethoxypyridazine-albumin interaction.[8][9] Each technique provides unique insights into the binding thermodynamics, kinetics, and structural changes involved.

Equilibrium dialysis is a classic and highly accurate method for determining the fraction of unbound drug in plasma.[5][6] It is often considered the "gold standard" for measuring plasma protein binding.[6]

Experimental Workflow: Equilibrium Dialysis

Caption: Workflow for Equilibrium Dialysis to determine protein binding.

Detailed Protocol: Rapid Equilibrium Dialysis (RED)

• Preparation of Solutions:

  • Prepare a stock solution of sulfamethoxypyridazine in a suitable solvent (e.g., DMSO).

  • Prepare a phosphate-buffered saline (PBS) solution at physiological pH (7.4).

  • Obtain plasma (human, rat, etc.) or a purified albumin solution at a known concentration.

• Spiking the Plasma:

  • Spike the plasma or albumin solution with the sulfamethoxypyridazine stock solution to achieve the desired final concentration (typically in the therapeutic range). The final concentration of the organic solvent should be kept low (e.g., <1%) to avoid protein denaturation.

• Setting up the RED Device:

  • The RED device consists of multiple wells, each divided into two chambers by a semipermeable membrane with a molecular weight cutoff (e.g., 8 kDa) that allows the free drug to pass but retains the protein and protein-bound drug.

  • Add the spiked plasma/albumin solution to one chamber and the PBS buffer to the other chamber.

• Incubation:

  • Seal the plate and incubate at 37°C with gentle shaking for a sufficient time (typically 4-6 hours) to reach equilibrium.

• Sampling and Analysis:

  • After incubation, carefully collect samples from both the plasma and buffer chambers.

  • Analyze the concentration of sulfamethoxypyridazine in both samples using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[6][10]

• Calculation of Percent Binding:

  • The percentage of bound drug is calculated using the following formula: % Bound = ((Concentration_plasma - Concentration_buffer) / Concentration_plasma) * 100

Fluorescence spectroscopy is a highly sensitive technique used to study drug-protein interactions by monitoring changes in the intrinsic fluorescence of the protein upon ligand binding.[9][11] Human serum albumin contains a single tryptophan residue (Trp-214) which is a major contributor to its intrinsic fluorescence and is located within a key binding site.[12]

Principle of Fluorescence Quenching

The binding of a ligand, such as sulfamethoxypyridazine, in the vicinity of Trp-214 can lead to a decrease, or "quenching," of the tryptophan fluorescence.[7][12] This quenching can be static (due to the formation of a non-fluorescent ground-state complex) or dynamic (resulting from collisional deactivation).[13]

Experimental Workflow: Fluorescence Quenching Assay

Caption: Workflow for a fluorescence quenching experiment.

Detailed Protocol: Fluorescence Titration

• Instrument Setup:

  • Set the excitation wavelength of the spectrofluorometer to 295 nm to selectively excite the tryptophan residue.[12]

  • Record the emission spectrum from 300 to 450 nm.

• Titration:

  • Place a fixed concentration of HSA in a cuvette.

  • Incrementally add small aliquots of a concentrated sulfamethoxypyridazine solution to the cuvette.

  • After each addition, mix gently and allow the system to equilibrate before recording the fluorescence spectrum.

• Data Analysis:

  • Correct the fluorescence intensity for the inner filter effect.

  • Analyze the quenching data using the Stern-Volmer equation to determine the quenching mechanism.[12][13]

  • For static quenching, the binding constant (Ka) and the number of binding sites (n) can be determined by plotting the data according to the modified Stern-Volmer equation or by non-linear fitting of the binding isotherm.[14]

Isothermal titration calorimetry is a powerful technique that directly measures the heat changes associated with a binding event.[15][16][17] It provides a complete thermodynamic profile of the interaction, including the binding affinity (Ka), stoichiometry (n), and the changes in enthalpy (ΔH) and entropy (ΔS) in a single experiment.[15][17]

Experimental Workflow: Isothermal Titration Calorimetry

Caption: Workflow for an Isothermal Titration Calorimetry experiment.

Detailed Protocol: ITC Experiment

• Sample Preparation:

  • Prepare solutions of HSA and sulfamethoxypyridazine in the same buffer to minimize heat of dilution effects.

  • Degas the solutions thoroughly to avoid air bubbles.

• Instrument Setup:

  • Load the HSA solution into the sample cell and the sulfamethoxypyridazine solution into the injection syringe of the ITC instrument.

  • Set the experimental temperature (e.g., 25°C or 37°C).

• Titration:

  • Perform a series of small, sequential injections of the sulfamethoxypyridazine solution into the HSA solution.

  • The instrument measures the heat released or absorbed after each injection.

• Data Analysis:

  • Integrate the heat flow peaks to obtain the heat change per injection.

  • Plot the heat change against the molar ratio of sulfamethoxypyridazine to HSA to generate a binding isotherm.

  • Fit the binding isotherm to a suitable binding model (e.g., a one-site binding model) to extract the thermodynamic parameters.

Data Summary Table: Expected Binding Parameters for Sulfamethoxypyridazine-Albumin Interaction

Parameter	Technique	Expected Value/Information	Significance
Percent Bound	Equilibrium Dialysis	High (>80%)	Indicates a significant portion of the drug is carried by albumin, affecting its free concentration.
Binding Constant (Ka)	Fluorescence Spectroscopy, ITC	10^4 - 10^5 M⁻¹	Quantifies the strength of the interaction.
Stoichiometry (n)	Fluorescence Spectroscopy, ITC	~1	Suggests a primary binding site on albumin for sulfamethoxypyridazine.
Enthalpy Change (ΔH)	ITC	Negative	Indicates that the binding is an exothermic process, often driven by hydrogen bonds and van der Waals interactions.[18][19]
Entropy Change (ΔS)	ITC	Positive or slightly negative	Provides insight into the role of hydrophobic interactions and conformational changes upon binding.

Part 2: Interaction with the Therapeutic Target: Dihydropteroate Synthetase (DHPS)

While binding to plasma proteins is crucial for pharmacokinetics, the ultimate therapeutic effect of sulfamethoxypyridazine relies on its high-affinity binding to the bacterial enzyme dihydropteroate synthetase (DHPS).

Key Biophysical Techniques for Studying Sulfamethoxypyridazine-DHPS Interactions

The study of drug-target interactions often requires techniques that can measure binding kinetics and affinity with high precision.

Surface plasmon resonance is a label-free optical technique that allows for the real-time monitoring of biomolecular interactions.[20][21][22][23] It is particularly useful for determining the association (kon) and dissociation (koff) rate constants of a drug binding to its target protein.[21][22]

Experimental Workflow: Surface Plasmon Resonance

Caption: Workflow for a Surface Plasmon Resonance experiment.

Detailed Protocol: SPR Analysis

• Immobilization of DHPS:

  • Covalently immobilize the purified DHPS enzyme onto the surface of an SPR sensor chip.

• Binding Measurement:

  • Inject a series of concentrations of sulfamethoxypyridazine over the sensor surface (association phase).

  • Follow with a flow of buffer to monitor the dissociation of the drug from the enzyme (dissociation phase).

• Regeneration:

  • Inject a regeneration solution to remove any remaining bound drug and prepare the surface for the next injection cycle.

• Data Analysis:

  • The binding events are monitored in real-time as a change in the refractive index, generating a sensorgram.[21]

  • Fit the sensorgram data to a suitable kinetic model to determine the association rate constant (kon), the dissociation rate constant (koff), and the equilibrium dissociation constant (KD = koff / kon).

• X-ray Crystallography: Provides high-resolution structural information on how sulfamethoxypyridazine binds to the active site of DHPS, revealing the key molecular interactions.[24][25]

• Enzyme Inhibition Assays: While not a direct binding assay, these functional assays measure the inhibitory potency (e.g., IC50) of sulfamethoxypyridazine against DHPS, which is directly related to its binding affinity.

Conclusion

The study of the protein binding affinity of sulfamethoxypyridazine is a multi-faceted endeavor that requires a combination of robust biophysical techniques. By employing methods such as equilibrium dialysis, fluorescence spectroscopy, isothermal titration calorimetry, and surface plasmon resonance, researchers can gain a comprehensive understanding of its interactions with both plasma proteins and its therapeutic target. This knowledge is crucial for predicting its pharmacokinetic behavior, optimizing its therapeutic efficacy, and ensuring its safe and effective use in the clinic.

References

• Taylor & Francis. (2025, December 14). Using biophysical techniques to enhance early-stage drug discovery: the impact and challenges.
• Ciulli, A. (2012, September 13). Biophysical and computational fragment-based approaches to targeting protein–protein interactions: applications in structure-guided drug discovery. FEBS Letters.
• National Center for Biotechnology Information. (n.d.). Biophysical Screening for the Discovery of Small-Molecule Ligands.
• IPHASE Biosciences. (n.d.). Plasma Protein Binding Dynamics: Equilibrium dialysis and Ultrafiltration Methods and Application in DDIs.
• National Center for Biotechnology Information. (n.d.). Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery.
• O'Brien, R., & Ladbury, J. E. (2003, February 15). Applications of calorimetric methods to drug discovery and the study of protein interactions. Current Opinion in Chemical Biology.
• Damian, L. (2013). Isothermal titration calorimetry for studying protein-ligand interactions. Methods in Molecular Biology.
• Xu, X., et al. (2006, January 13). High-throughput screening of protein binding by equilibrium dialysis combined with liquid chromatography and mass spectrometry. Journal of Chromatography B.
• OMICS International. (2024, November 4). Exploring Molecular Interactions: A Guide to Biophysical Techniques.
• BioPharm International. (n.d.). Using Microcalorimetry to Accelerate Drug Development.
• Enamine. (n.d.). Plasma Protein Binding Assay (Equilibrium Dialysis).
• National Center for Biotechnology Information. (2017, October 13). Surface plasmon resonance: a useful technique for cell biologists to characterize biomolecular interactions.
• Affinité Instruments. (2021, November 4). Surface Plasmon Resonance for Protein-Protein Interactions.
• MilliporeSigma. (n.d.). Protein Binding Determination - Comparison Study of Techniques & Devices.
• MDPI. (2020, March 26). Biophysical Techniques for Target Validation and Drug Discovery in Transcription-Targeted Therapy.
• Lazzaro, S., et al. (2008, March 18). Impact of pH on Plasma Protein Binding in Equilibrium Dialysis. Molecular Pharmaceutics.
• PubMed. (n.d.). Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery.
• YouTube. (2024, December 19). Pharmacology of Sulfamethoxypyridazine ; Mechanism of action, Pharmacokinetics, Uses, Effects.
• YouTube. (2021, May 9). Isothermal Titration Calorimetry | ITC | Biochemistry.
• Kinoshita, T., et al. (1974, December). Application of quenching of albumin-induced fluorescence of 8-anilinonaphthalene-1-sulfonate to the studies on protein bindings and protein-mucopolysaccharide interaction. Chemical and Pharmaceutical Bulletin.
• MDPI. (2022, February 24). Interactions between Human Serum Albumin and Sulfadimethoxine Determined Using Spectroscopy and Molecular Docking.
• MedchemExpress.com. (n.d.). Sulfamethoxypyridazine | Bacterial Inhibitor.
• The Biochemist - Portland Press. (2023, February 13). A beginner's guide to surface plasmon resonance.
• IntechOpen. (2022, May 18). Calorimetry to Quantify Protein-Ligand Binding.
• Inxight Drugs - ncats. (n.d.). SULFAMETHOXYPYRIDAZINE.
• Taylor & Francis. (n.d.). Sulfamethoxypyridazine – Knowledge and References.
• PubChem. (n.d.). Sulfamethoxypyridazine | C11H12N4O3S | CID 5330.
• PubMed. (2023, November 26). Investigating sulfonamides - Human serum albumin interactions: A comprehensive approach using multi-spectroscopy, DFT calculations, and molecular docking.
• PubMed. (n.d.). Binding of sulphamethazine to pig plasma proteins and albumin.
• PubMed. (2012, August 15). Potential toxicity of sulfanilamide antibiotic: binding of sulfamethazine to human serum albumin.
• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). sulfamethoxypyridazine | Ligand page.
• bioRxiv. (2026, January 9). Investigating Quinclorac Binding to Human Serum Albumin using Spectroscopy and Molecular Docking.
• ResearchGate. (2025, August 6). Sulfadiazine binds and unfolds bovine serum albumin: An in vitro study.
• PubMed. (2013, November 15). Sulfadiazine binds and unfolds bovine serum albumin: an in vitro study.
• PubMed. (1973, November 26). Drug-protein binding. IV. Modulation of binding. Increasing activity of sulfonamides with displacing agents: a review.
• ResearchGate. (n.d.). A study of the interaction between fluorescein sodium salt and bovine serum albumin by steady-state fluorescence.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. SULFAMETHOXYPYRIDAZINE [drugs.ncats.io]
• 3. Sulfamethoxypyridazine | C11H12N4O3S | CID 5330 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. iphasebiosci.com [iphasebiosci.com]
• 6. enamine.net [enamine.net]
• 7. mdpi.com [mdpi.com]
• 8. tandfonline.com [tandfonline.com]
• 9. omicsonline.org [omicsonline.org]
• 10. High-throughput screening of protein binding by equilibrium dialysis combined with liquid chromatography and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. biorxiv.org [biorxiv.org]
• 13. Sulfadiazine binds and unfolds bovine serum albumin: an in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Isothermal titration calorimetry for studying protein-ligand interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. youtube.com [youtube.com]
• 17. Calorimetry to Quantify Protein-Ligand Binding | IntechOpen [intechopen.com]
• 18. Investigating sulfonamides - Human serum albumin interactions: A comprehensive approach using multi-spectroscopy, DFT calculations, and molecular docking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Binding of sulphamethazine to pig plasma proteins and albumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery - PMC [pmc.ncbi.nlm.nih.gov]
• 21. affiniteinstruments.com [affiniteinstruments.com]
• 22. Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. portlandpress.com [portlandpress.com]
• 24. Biophysical and computational fragment-based approaches to targeting protein–protein interactions: applications in structure-guided drug discovery | Quarterly Reviews of Biophysics | Cambridge Core [cambridge.org]
• 25. mdpi.com [mdpi.com]

Topic: Historical Development of Sulfamethoxypyridazine as a Long-Acting Sulfonamide

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

This guide provides a comprehensive technical overview of the historical development of sulfamethoxypyridazine, a long-acting sulfonamide antibacterial agent. We will trace its origins from the dawn of the sulfonamide era, detailing the scientific rationale that drove the development of sustained-action derivatives. The narrative focuses on the key chemical modifications, mechanism of action, pharmacokinetic profile, and clinical applications that defined its role in medicine. Furthermore, this document explores its eventual decline in primary use due to safety concerns and the rise of other antibiotics, while acknowledging its subsisting relevance in specific therapeutic niches and research. Methodological insights into its evaluation and the causality behind its pharmacological properties are emphasized throughout to provide a field-proven perspective for today's drug development professionals.

Part 1: The Sulfonamide Revolution: A Prelude to Sustained Action

The journey of sulfamethoxypyridazine begins with the broader discovery of sulfonamides, which marked the dawn of systemic antibacterial chemotherapy. In 1932, Gerhard Domagk at Bayer AG discovered that a red azo dye, Prontosil, could protect mice from streptococcal infections.[1][2] This breakthrough was monumental, as it was the first time a synthetic substance was found to effectively treat a range of bacterial infections inside the body.[1] Subsequent research in 1936 by Ernest Fourneau revealed that Prontosil was a prodrug, metabolized in the body to its active, colorless component: sulfanilamide.[3]

This discovery triggered a "sulfa craze," leading to the synthesis of thousands of sulfanilamide derivatives in a quest for improved efficacy, broader spectrum, and better safety profiles.[1][2] Early sulfonamides like sulfathiazole were effective but required frequent dosing to maintain therapeutic blood concentrations, posing a challenge for patient compliance and consistent antibacterial pressure. This clinical limitation created a clear scientific imperative: the development of sulfonamides with prolonged action.

Part 2: The Genesis of Sulfamethoxypyridazine: A Long-Acting Derivative

Sulfamethoxypyridazine (IUPAC Name: 4-amino-N-(6-methoxypyridazin-3-yl)benzenesulfonamide) emerged from this pursuit in the mid-1950s.[4][5] It was specifically designed to be absorbed readily but excreted slowly, thus maintaining therapeutic concentrations for extended periods. The first major report on its properties as a new long-acting sulfonamide was published in November 1956.[4] The key to its prolonged action lay in its chemical structure. The strategic placement of a methoxy group on the pyridazine ring enhanced its lipid solubility and, crucially, its binding to plasma proteins. This high degree of protein binding acts as a reservoir, sequestering the drug from immediate renal filtration and metabolic degradation, thereby extending its circulatory half-life significantly compared to its short-acting predecessors.[6]

Mechanism of Action: Competitive Inhibition of Folate Synthesis

Like all antibacterial sulfonamides, sulfamethoxypyridazine is a bacteriostatic agent.[1] Its efficacy stems from its structural similarity to para-aminobenzoic acid (PABA), an essential precursor for folic acid synthesis in bacteria. Bacteria rely on the enzyme dihydropteroate synthase (DHPS) to incorporate PABA into dihydropteroic acid, a critical step in the folate pathway.[1][7]

Sulfamethoxypyridazine acts as a competitive inhibitor of DHPS.[8][9] By binding to the active site of the enzyme, it prevents PABA from binding, thereby halting the production of dihydrofolic acid and, subsequently, tetrahydrofolic acid. Tetrahydrofolic acid is the biologically active form of folate, indispensable for the synthesis of purines, thymidine, and certain amino acids—the fundamental building blocks of DNA, RNA, and proteins.[7] By disrupting this pathway, sulfamethoxypyridazine inhibits bacterial growth and replication.[7][10] Humans are unaffected by this mechanism because they do not synthesize their own folic acid, instead acquiring it from their diet as Vitamin B9.[1]

Figure 1. Mechanism of Action of Sulfamethoxypyridazine.

Part 3: Pharmacological Profile and Clinical Application

The defining characteristic of sulfamethoxypyridazine is its pharmacokinetic profile, which enabled its use as a convenient, long-acting therapeutic agent.

Pharmacokinetics and Pharmacodynamics

The drug is well-absorbed orally, with peak plasma concentrations reached within 1-4 hours.[7] Its metabolism primarily occurs in the liver through N-acetylation, and it is excreted mainly in the urine.[7] The following table summarizes its key pharmacokinetic parameters.

Parameter	Value	Significance for a Long-Acting Drug	Source(s)
Elimination Half-Life	~10 hours	Allows for once-daily or less frequent dosing, improving patient adherence.	[7]
Protein Binding	High (exact % varies)	Creates a drug reservoir, slowing renal clearance and prolonging duration of action.	[6]
Metabolism	N-acetylation in the liver	A common pathway for sulfonamides; the rate can vary among individuals.	[7]
Excretion	Primarily renal (43-63% as unchanged drug)	Renal function is a key consideration for dosing to avoid toxic accumulation.	[7]

Studies demonstrated a direct correlation between the total sulfonamide concentration in serum and its antibacterial activity, even with high protein binding.[6] This validated its clinical efficacy despite a significant portion of the drug being bound and temporarily inactive.[6]

Historical Clinical Uses

Owing to its broad-spectrum activity against gram-positive and some gram-negative bacteria and its favorable dosing regimen, sulfamethoxypyridazine was employed to treat a variety of infections.[7][11]

• Urinary Tract Infections (UTIs): It was widely used for UTIs caused by susceptible organisms like E. coli.[7][12]

• Dermatitis Herpetiformis: It served as an important alternative therapy to dapsone for this chronic, blistering skin condition.[4][6]

• Respiratory Tract Infections: Including acute otitis media, particularly in pediatric patients.[7]

• Other Infections: It also found use in treating trachoma, nocardiosis, and chancroid.[7]

Part 4: Adverse Effects, Resistance, and Legacy

Despite its initial success, the use of sulfamethoxypyridazine and other long-acting sulfonamides became associated with a risk of severe adverse reactions.

Toxicity and Side Effects

The slow excretion that provided its therapeutic advantage also meant that in cases of hypersensitivity or toxicity, the drug lingered in the body, potentially prolonging the adverse event. Common side effects included gastrointestinal issues like nausea and vomiting.[7][13] More severe, albeit rare, reactions were a significant concern:

• Hypersensitivity Reactions: These could range from skin rashes to life-threatening conditions like Stevens-Johnson syndrome (SJS) and toxic epidermal necrolysis (TEN).[7][14][15]

• Hematological Effects: Agranulocytosis, aplastic anemia, and thrombocytopenia were reported.[6][15][16]

• Renal Toxicity: While less common with newer, more soluble sulfonamides, the risk of crystalluria (crystal formation in urine) remained, necessitating adequate hydration.[6]

These severe reactions, particularly SJS, led to a re-evaluation of its risk-benefit profile and a significant decline in its use as a first-line agent.[14]

Bacterial Resistance

The widespread use of sulfonamides inevitably led to the emergence of bacterial resistance.[17] The primary mechanisms of resistance include:

• Mutations in the DHPS Gene: Alterations in the folP gene can produce a DHPS enzyme with a low affinity for sulfonamides, rendering the drug ineffective.[17]

• Acquisition of Resistance Genes: Bacteria can acquire mobile genetic elements (plasmids) carrying sul genes (sul1, sul2, sul3).[17] These genes encode for alternative, sulfonamide-resistant DHPS enzymes, allowing the bacteria to continue folic acid synthesis even in the presence of the drug.[17]

Legacy and Current Status

The rise of more effective and safer antibiotics, such as penicillins and cephalosporins, coupled with concerns over severe toxicity and widespread resistance, displaced sulfamethoxypyridazine from mainstream clinical practice in many regions. However, it is not merely a historical artifact. It remains a reference compound in research, particularly in studies exploring antibiotic resistance mechanisms and in the development of novel antifolates.[8][10] Its history serves as a critical lesson in drug development, illustrating the delicate balance between pharmacokinetic optimization, efficacy, and long-term safety.

Figure 2. Simplified Timeline of Sulfonamide Development.

Part 5: Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

To provide a practical context, the following is a standardized protocol for determining the MIC of sulfamethoxypyridazine against a bacterial strain, such as a clinical E. coli isolate. This method is a self-validating system through the inclusion of positive and negative controls.

Objective: To determine the lowest concentration of sulfamethoxypyridazine that visibly inhibits the growth of a target bacterium.

Materials:

• Sulfamethoxypyridazine powder

• Appropriate solvent (e.g., DMSO, followed by dilution in media)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Target bacterial strain (e.g., E. coli ATCC 25922 as a quality control strain)

• 0.5 McFarland standard

• Spectrophotometer

• Incubator (35-37°C)

Methodology:

• Stock Solution Preparation: Prepare a concentrated stock solution of sulfamethoxypyridazine (e.g., 1024 µg/mL) in a suitable solvent. Causality Note: A high-concentration stock minimizes the volume of solvent added to the assay, preventing solvent-induced bacterial inhibition.

• Inoculum Preparation: Culture the bacterial strain overnight on an appropriate agar plate. Select several colonies to inoculate a tube of sterile saline or broth. Adjust the turbidity to match a 0.5 McFarland standard (approximating 1.5 x 10⁸ CFU/mL). Dilute this suspension 1:100 in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the wells. Expertise Insight: Precise inoculum density is critical. An overly dense inoculum can overwhelm the antibiotic, leading to a falsely high MIC.

• Serial Dilution in Plate: a. Add 100 µL of sterile CAMHB to wells 2 through 12 of a 96-well plate row. b. Add 200 µL of the working antibiotic solution (e.g., 64 µg/mL, prepared from the stock) to well 1. c. Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, then transferring 100 µL from well 2 to well 3, and so on, until well 10. Discard 100 µL from well 10. This creates a concentration gradient (e.g., 32, 16, 8, 4, 2, 1, 0.5, 0.25, 0.125, 0.06 µg/mL).

• Control Wells:

  • Well 11 (Growth Control): Add 100 µL of CAMHB. This well will receive the inoculum but no drug. It must show turbidity for the test to be valid.

  • Well 12 (Sterility Control): Add 100 µL of CAMHB. This well receives no inoculum and no drug. It must remain clear.

• Inoculation: Add 100 µL of the prepared bacterial inoculum (from step 2) to wells 1 through 11. Do not add bacteria to well 12. The final volume in each well is now 200 µL.

• Incubation: Cover the plate and incubate at 35-37°C for 18-24 hours in ambient air.

• Result Interpretation: The MIC is the lowest concentration of sulfamethoxypyridazine at which there is no visible turbidity (growth). This can be read by eye or with a microplate reader. The growth control (well 11) must be turbid, and the sterility control (well 12) must be clear.

References

• Pharmacology of Sulfamethoxypyridazine ; Mechanism of action, Pharmacokinetics, Uses, Effects - YouTube. (2024, December 19). YouTube.
• The Role of Sulfamethoxypyridazine in Combating Antibiotic Resistance. (2026, February 28). NINGBO INNO PHARMCHEM CO.,LTD.
• Sulfamethoxypyridazine – Knowledge and References. Taylor & Francis Online.
• Yousef, F., Mansour, O., & Herbali, J. (n.d.). Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). International Irwin Journal.
• Sulfamethoxypyridazine (CAS Number: 80-35-3). Cayman Chemical.
• Sulfonamide. (2026, March 18). Britannica.
• Sulfamethoxypyridazine. Wikipedia.
• SEVERE TOXIC REACTIONS ASSOCIATED WITH SULFAMETHOXYPYRIDAZINE (KYNEX). Annals of Internal Medicine.
• Sulfonamide (medicine). Wikipedia.
• White, H. J., & Cooper, D. E. (2003). Antibacterial activity of sulfonamides. Journal of Bacteriology, 65(3), 333-340.
• Jackson, G. G., & Grieble, H. G. (1957). Sulfamethoxypyridazine: pharmacological observations and clinical use in the treatment of urinary tract infections. Annals of the New York Academy of Sciences, 69(3), 493-500.
• Depondt, W. (2025, August 18). Sulfonamides: A Short History And Their Importance For Livestock Use. Huvepharma.
• Sulfonamides Resistance Genes. Rupa Health.
• Sulfamethoxypyridazine. chemeurope.com.
• SULFAMETHOXYPYRIDAZINE. Inxight Drugs.
• Sulfamethoxazole Side Effects: Common, Severe, Long Term. Drugs.com.
• Sulfonamides: Side Effects, Allergies & Toxicity. Study.com.

Sources

• 1. Sulfonamide (medicine) - Wikipedia [en.wikipedia.org]
• 2. technicalnewsletters.huvepharma.com [technicalnewsletters.huvepharma.com]
• 3. openaccesspub.org [openaccesspub.org]
• 4. Sulfamethoxypyridazine - Wikipedia [en.wikipedia.org]
• 5. Sulfamethoxypyridazine [chemeurope.com]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. youtube.com [youtube.com]
• 8. caymanchem.com [caymanchem.com]
• 9. SULFAMETHOXYPYRIDAZINE [drugs.ncats.io]
• 10. nbinno.com [nbinno.com]
• 11. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sulfamethoxypyridazine: pharmacological observations and clinical use in the treatment of urinary tract infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Sulfonamide | Antibacterial, Antifungal & Antiviral | Britannica [britannica.com]
• 14. acpjournals.org [acpjournals.org]
• 15. drugs.com [drugs.com]
• 16. Sulfonamides: Side Effects, Allergies & Toxicity | Study.com [study.com]
• 17. Sulfonamides Resistance Genes | Rupa Health [rupahealth.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols: High-Efficiency Isolation of Sulfamethoxypyridazine Using Solid-Phase Extraction

Introduction: The Imperative for Sensitive Sulfamethoxypyridazine Analysis

Sulfamethoxypyridazine is a long-acting sulfonamide antibiotic primarily employed in veterinary medicine to treat and prevent bacterial infections in livestock.[1][2] The potential for its residues to persist in food products of animal origin, such as milk, meat, and liver, necessitates robust analytical methods for monitoring and quantification. Chronic, low-level exposure to antibiotic residues through the food chain is a significant public health concern, linked to issues such as allergic hypersensitivity reactions and the proliferation of antibiotic-resistant bacteria.[3][4][5]

To ensure food safety and regulatory compliance, analytical laboratories require highly efficient and reliable sample preparation techniques to isolate sulfamethoxypyridazine from complex biological matrices. Solid-Phase Extraction (SPE) has emerged as the gold standard for this purpose, offering superior analyte concentration, removal of interfering matrix components, and compatibility with sensitive downstream analytical techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[6][7]

This guide provides a comprehensive overview of the principles and detailed protocols for the solid-phase extraction of sulfamethoxypyridazine, designed for researchers, scientists, and professionals in drug development and food safety.

Analyte Profile: Physicochemical Properties of Sulfamethoxypyridazine

A successful SPE method is built upon a fundamental understanding of the target analyte's chemical properties. These characteristics dictate the choice of sorbent, solvents, and the overall extraction strategy.

Property	Value / Description	Significance for SPE Strategy
Molecular Formula	C₁₁H₁₂N₄O₃S	Provides the basic chemical composition.[1][2]
Molecular Weight	280.3 g/mol	Relevant for mass spectrometry detection.[1][2]
pKa	~6.7 (acidic)	The sulfonamide group can be deprotonated (anionic) at pH > 6.7, enabling anion exchange. The aromatic amine is basic and can be protonated.[1]
Solubility	Almost insoluble in water; soluble in dilute acid or alkali solutions; slightly soluble in acetone and ethanol.	Informs the choice of solvents for sample pre-treatment, elution, and final reconstitution.[1][8]
Structure	4-amino-N-(6-methoxy-3-pyridazinyl)benzenesulfonamide	The presence of a nonpolar benzene ring, a polar sulfonamide group, and a basic amino group allows for multiple interaction modes (hydrophobic, polar, ion-exchange).

The Science of Sorbent Selection: Mechanisms for Sulfamethoxypyridazine Retention

The core of any SPE protocol is the sorbent, which selectively retains the analyte while allowing matrix interferences to pass through. For sulfamethoxypyridazine, several retention mechanisms can be exploited.

Sorbent Comparison

Sorbent Type	Mechanism(s)	Advantages	Disadvantages	Recommended Use Case
Polymeric Reversed-Phase (e.g., Oasis HLB)	Hydrophobic & Polar Interactions	Water-wettable sorbent prevents drying; stable over a wide pH range (1-14); high capacity for broad-spectrum analysis.[9][10][11]	May have lower selectivity compared to mixed-mode sorbents for highly complex samples.	Ideal for multi-residue methods in matrices like milk and water, where a generic and robust protocol is needed.[12]
Silica-Based Reversed-Phase (e.g., C18)	Hydrophobic Interactions	Well-characterized and widely available.[9]	Prone to drying, which can lead to recovery loss; potential for secondary interactions with surface silanols; limited pH stability.	Suitable for cleaner sample matrices or when established C18 methods are already in place.
Mixed-Mode (e.g., Oasis MCX, Discovery DSC-MCAX)	Hydrophobic & Ion-Exchange	Offers superior selectivity and sample cleanup by using orthogonal retention mechanisms.[13][14] Allows for aggressive wash steps to remove interferences without analyte loss.[15]	Method development can be more complex due to the need to control both pH and solvent strength.	The gold standard for complex or "dirty" matrices like animal tissue, plasma, and liver, where minimizing matrix effects for LC-MS/MS is critical.[13]

Experimental Workflows & Protocols

The following protocols are designed to provide a robust starting point for method development. Optimization may be required based on the specific sample matrix and analytical instrumentation.

General SPE Workflow

The fundamental steps of solid-phase extraction are universal, differing only in the specific sorbents and solvents used.

Caption: General Solid-Phase Extraction (SPE) Workflow.

Protocol 1: Isolation from Bovine Milk using Polymeric Reversed-Phase (HLB) SPE

Rationale: This method is effective for the simultaneous extraction of various drug residues from milk. The hydrophilic-lipophilic balanced (HLB) sorbent provides excellent retention for moderately nonpolar compounds like sulfamethoxypyridazine while offering good recovery and reproducibility.[12][16]

Methodology:

• Sample Pre-treatment (Protein Precipitation): a. To 5 g of a homogenized milk sample in a 15 mL centrifuge tube, add 5 mL of a 0.1M disodium EDTA + 2% acetic acid solution.[12][16] b. Vortex vigorously for 5 minutes to precipitate proteins. c. Centrifuge at ≥3500 x g for 10 minutes. d. Carefully collect the clear supernatant for SPE loading.

• Solid-Phase Extraction (HLB Cartridge, e.g., 200 mg/6 mL): a. Condition: Pass 3 mL of methanol through the cartridge, followed by 3 mL of ultrapure water. b. Equilibrate: Pass 3 mL of ultrapure water. Ensure the sorbent bed does not go dry. c. Load: Apply the supernatant from step 1d onto the cartridge at a slow, steady flow rate (≤5 mL/min).[16] d. Wash 1 (Polar Interferences): Wash the cartridge with 3 mL of ultrapure water, followed by 3 mL of 10% methanol in water.[16] e. Wash 2 (Lipid Interferences): Dry the cartridge under vacuum for 5-10 minutes, then wash with 3 mL of hexane.[16] f. Elute: Elute the target analyte with 3 mL of acetone or methanol.[16]

• Post-Elution Processing: a. Evaporate the eluate to dryness at 40°C under a gentle stream of nitrogen. b. Reconstitute the residue in 1 mL of a solvent suitable for your analytical method (e.g., 50:50 methanol:water).[16] c. Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Protocol 2: Isolation from Animal Tissue (Liver) using Mixed-Mode Cation Exchange (MCX) SPE

Rationale: Liver tissue is a challenging matrix rich in fats and proteins. A mixed-mode SPE protocol provides superior cleanup by leveraging two distinct retention mechanisms (reversed-phase and ion exchange), which is critical for reducing matrix effects and achieving low detection limits.[13][15]

Methodology:

• Sample Pre-treatment (Homogenization & Extraction): a. Weigh 2 g of homogenized liver tissue into a 50 mL centrifuge tube. b. Add 10 mL of 1% acetic acid in acetonitrile.[17] Shake or vortex vigorously for 1 minute. c. Add extraction salts (e.g., from a QuEChERS packet) and shake for another minute.[17] d. Centrifuge at 4000 rpm for 5 minutes. e. Transfer the upper acetonitrile layer to a clean tube. Dilute 1 mL of this extract with 1 mL of 50 mM ammonium acetate buffer (pH 6) to ensure the analyte is ionized.[13]

• Solid-Phase Extraction (MCX Cartridge, e.g., 100 mg/3 mL): a. Condition: Pass 1 mL of methanol through the cartridge. b. Equilibrate: Pass 1 mL of 50 mM ammonium acetate (pH 6) through the cartridge.[13] c. Load: Apply the diluted extract from step 1e onto the cartridge. d. Wash 1 (Polar Interferences): Wash with 1 mL of 1M acetic acid.[13] e. Wash 2 (Non-polar Interferences): Wash with 1 mL of methanol. This step is crucial for removing neutral and acidic compounds retained by reversed-phase, while sulfamethoxypyridazine remains bound via cation exchange.[13][15] f. Elute: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol. The basic pH neutralizes the charge on the analyte, disrupting the ion-exchange bond.[13]

• Post-Elution Processing: a. Evaporate the eluate to dryness at 40°C under a gentle stream of nitrogen. b. Reconstitute in 1 mL of the initial mobile phase for LC-MS/MS analysis. c. Filter through a 0.22 µm syringe filter into an autosampler vial.

Caption: Retention & Elution on Mixed-Mode Cation Exchange (MCX) Sorbent.

Method Validation and Trustworthiness

A protocol's value is determined by its validation. Every protocol described must be a self-validating system, ensuring accuracy, precision, and robustness.

• Recovery: The efficiency of the extraction is measured by analyte recovery. For veterinary drug residue analysis, recoveries are typically expected to be within the 70-120% range.[12] For example, methods for sulfonamides in milk and liver have demonstrated recoveries from 53% to over 110%.[17][18]

• Precision: The reproducibility of the method is assessed by the relative standard deviation (RSD), which should ideally be below 20%.[12][19]

• Matrix Effects: This is a critical parameter in LC-MS/MS analysis, where co-eluting matrix components can suppress or enhance the analyte signal, leading to inaccurate quantification.[20][21] The primary goal of a selective SPE method, particularly a mixed-mode protocol, is to minimize these effects.[15] It is best practice to quantify matrix effects and compensate for them using matrix-matched calibration standards or, preferably, stable isotope-labeled internal standards.[6][18][22]

• Limits of Detection (LOD) and Quantification (LOQ): The developed method must be sensitive enough to detect sulfamethoxypyridazine at or below the maximum residue limits (MRLs) set by regulatory bodies. Well-optimized SPE LC-MS/MS methods can achieve LOQs in the low ng/g or µg/kg range.[17][23]

Conclusion

The successful isolation of sulfamethoxypyridazine from complex biological matrices is critically dependent on a well-designed Solid-Phase Extraction protocol. The choice of sorbent—polymeric reversed-phase for general robustness or mixed-mode for superior selectivity in challenging matrices—must be guided by the physicochemical properties of the analyte and the nature of the sample. The detailed protocols provided herein serve as a comprehensive starting point for developing and validating reliable methods for the analysis of sulfonamide residues. By understanding the causality behind each experimental step, from sample pre-treatment to final elution, researchers can achieve the high recovery, precision, and sensitivity required for confident analysis in food safety and pharmaceutical research.

References

• ACG Publications. (2018, June 15). Determination of sulfonamides in milk by ID-LC-MS/MS.
• MDPI. (2018, June 4).
• ChemicalBook. (2026, January 13). Sulfamethoxypyridazine | 80-35-3.
• ChemBK. (2022, October 16). sulfamethoxypyridazine.
• Mixed-Mode SPE Improves Extraction of Pharmaceutical Compounds
• ResearchGate. Multiresidue trace analysis of sulfonamide antibiotics and their metabolites in soils and sewage sludge by pressurized liquid extraction followed by liquid chromatography-electrospray-quadrupole linear ion trap mass spectrometry.
• Obrnuta faza. Determination of Veterinary Drug Residues in Milk Using Polymeric SPE and UHPLC-MS/MS Analysis.
• Waters. A Simple Cleanup Protocol Using a Novel SPE Device for UPLC-MS/MS.
• PMC. (2018, March 1).
• Amchro. A Determination of Veterinary Drug Residues in Milk Using Polymeric SPE and UHPLC-MS/MS Analysis.
• OASIS SAMPLE PREPAR
• PMC. (2023, June 11).
• Journal of Food and Drug Analysis. Confirmatory method for nine sulfonamides in miniature bovine muscle samples using HPLC/MS/MS without using SPE.
• Determination of Sulfonamide Antibiotics in Bovine Liver Using Agilent Bond Elut QuEChERS EN Kits by LC/MS.
• Interchim.
• PMC. Dispersive Solid Phase Extraction for the Analysis of Veterinary Drugs Applied to Food Samples: A Review.
• The use of mixed-mode SPE to minimize LC-MS m
• Waters. A Simplified Solid Phase Extraction (SPE) Protocol for Bioanalysis Using Oasis HLB.
• Merck Millipore. Veterinary Drug Residues.
• Chem-Impex. Sulfamethoxypyridazine.
• PubMed. (2015, January 15). Analytical Quality Assurance in Veterinary Drug Residue Analysis Methods: Matrix Effects Determination and Monitoring for Sulfonamides Analysis.
• ACS Publications. (2017, February 17). Nontargeted Screening and Determination of Sulfonamides: A Dispersive Micro Solid-Phase Extraction Approach to the Analysis of Milk and Honey Samples Using Liquid Chromatography–High-Resolution Mass Spectrometry | Journal of Agricultural and Food Chemistry.
• PMC. Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples.
• LCGC International. Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis.

Sources

• 1. Sulfamethoxypyridazine | 80-35-3 [chemicalbook.com]
• 2. chemimpex.com [chemimpex.com]
• 3. jfda-online.com [jfda-online.com]
• 4. Dispersive Solid Phase Extraction for the Analysis of Veterinary Drugs Applied to Food Samples: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. An Automated Solid-Phase Extraction–UPLC–MS/MS Method for Simultaneous Determination of Sulfonamide Antimicrobials in Environmental Water - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chembk.com [chembk.com]
• 9. Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography: State-of-the-Art | MDPI [mdpi.com]
• 10. lcms.cz [lcms.cz]
• 11. waters.com [waters.com]
• 12. obrnutafaza.hr [obrnutafaza.hr]
• 13. Mixed-Mode SPE Improves Extraction of Pharmaceutical Compounds from Biological Fluids [sigmaaldrich.com]
• 14. merckmillipore.com [merckmillipore.com]
• 15. data.biotage.co.jp [data.biotage.co.jp]
• 16. amchro.com [amchro.com]
• 17. agilent.com [agilent.com]
• 18. acgpubs.org [acgpubs.org]
• 19. waters.com [waters.com]
• 20. Analytical quality assurance in veterinary drug residue analysis methods: matrix effects determination and monitoring for sulfonamides analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. chromatographyonline.com [chromatographyonline.com]
• 22. researchgate.net [researchgate.net]
• 23. interchim.fr [interchim.fr]

using sulphomethoxypyridazine as an internal reference standard in chromatography

Application Note: Sulphomethoxypyridazine as a Versatile Internal Reference Standard in Chromatographic Workflows

Introduction & Mechanistic Rationale

In quantitative chromatography, sample matrix complexity often introduces significant analytical errors. In Liquid Chromatography-Mass Spectrometry (LC-MS/MS), co-eluting matrix components compete for charge in the electrospray ionization (ESI) source, leading to unpredictable ion suppression. In High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), complex botanical matrices introduce overlapping peaks that can obscure target analytes.

To correct for extraction losses, injection variability, and matrix effects, an Internal Standard (IS) is spiked into the sample prior to preparation. Sulphomethoxypyridazine (SMP) —a sulfonamide antibiotic—has emerged as a highly versatile internal standard across two radically different analytical domains: veterinary drug residue analysis[1][2] and botanical biomarker quantification.

The Causality Behind Selecting SMP:

• Structural & Ionization Mimicry (For LC-MS/MS): SMP shares the core sulfonamide backbone (pKa ~7.0) with common veterinary drugs like sulfamerazine and sulfamethazine. It extracts, chromatographs, and ionizes with near-identical efficiency to these targets, ensuring that any matrix-induced ESI suppression affects the analyte and the IS equally. Because quantification is based on the ratio of their signals, the suppression mathematically cancels out[2].

• Zero Endogenous Background: SMP is rarely used in modern poultry farming or botanical agriculture. This guarantees a "zero-background" in matrices like eggs, tissue, or plant leaves, preventing endogenous SMP from skewing the calibration curve[1].

• Chromatographic Dead-Zone Elution (For HPLC-UV): In complex botanical extracts, SMP elutes at a highly specific retention time that avoids interference from hundreds of co-extracted plant metabolites. Furthermore, its pyridazine ring provides robust molar absorptivity at 270 nm, allowing single-channel UV detection alongside target biomarkers.

Application I: LC-MS/MS Quantitation of Veterinary Sulfonamides

Regulatory agencies, such as the Canadian Food Inspection Agency (CFIA), monitor animal products for banned or restricted veterinary drugs. SMP is utilized as the internal standard to quantify sulfonamide residues (e.g., sulfamethazine, sulfamerazine) in complex lipid- and protein-rich matrices like eggs[2].

Workflow Visualization

Caption: LC-MS/MS workflow using SMP as an internal standard for veterinary residue analysis.

Protocol 1: Extraction and LC-MS/MS Analysis

Self-Validating System Check: Before processing unknown samples, extract a "Matrix Blank" (certified drug-free egg/tissue) spiked only with SMP. Confirm the absolute absence of target sulfonamide peaks to validate that the IS solution is free of cross-contamination.

• Step 1: Sample Homogenization. Accurately weigh 5.0 g of homogenized egg or tissue into a 50-mL polypropylene centrifuge tube[2].

• Step 2: Internal Standard Spiking. Add a precise volume of SMP working solution (e.g., 100 µL) to achieve a final matrix fortification of 20 ng/g[2]. Causality: Spiking directly into the raw matrix before extraction ensures SMP accounts for both physical extraction losses and downstream ESI suppression.

• Step 3: Liquid-Liquid Extraction. Add 30 mL of ethyl acetate. Vortex vigorously to disrupt the matrix, then centrifuge at 1400×g for 6.5 minutes to separate the organic and aqueous layers[2]. Transfer the organic supernatant to a clean tube.

• Step 4: Concentration. Evaporate the pooled organic extracts to dryness under a gentle nitrogen stream at 60 °C[2]. Reconstitute the residue in the LC mobile phase (e.g., 80% water with 0.1% formic acid / 20% isopropyl alcohol).

• Step 5: LC-MS/MS Acquisition. Inject the extract onto a C18 reversed-phase column (e.g., 35 °C). Operate the mass spectrometer in positive Atmospheric Pressure Ionization Electrospray (API-ES) mode[2].

Table 1: LC-MS/MS Ion Monitoring Parameters

Data adapted from CFIA monitoring protocols[2].

Compound	Analytical Role	Molecular Ion [M+H]⁺ (m/z)	Key Fragment Ions (m/z)
Sulphomethoxypyridazine (SMP)	Internal Standard	281	Monitored via SIM
Sulfamerazine (SMR)	Target Analyte	265	156, 172
Sulfamethazine (SMZ)	Target Analyte	279	156, 186

Application II: HPLC-UV Determination of Botanical Biomarkers

Beyond veterinary analysis, SMP is highly effective in botanical quality control. The Taiwan FDA established a method using SMP to quantify Sennosides A and B (active laxative compounds) in commercial diet teas and Cassia angustifolia (Senna) leaves[3].

Workflow Visualization

Caption: Sample preparation and HPLC-UV workflow for botanical sennoside quantification using SMP.

Protocol 2: Extraction and HPLC-UV Quantification

Self-Validating System Check: Run a neat standard mixture of Sennoside A, Sennoside B, and SMP to confirm baseline chromatographic resolution (Rs > 1.5) between the IS and the analytes under the chosen gradient.

• Step 1: Botanical Extraction. Accurately weigh 3 to 4 g of the commercial diet tea or senna leaf sample. Add 20 mL of 70% methanol.

• Step 2: Ultrasonication. Extract via ultrasonic agitation for 1 hour. Repeat this extraction four times to ensure exhaustive recovery of the sennosides from the tough plant matrix.

• Step 3: Filtration & Dilution. Filter the extracts, pool them together, and adjust the final volume to 100 mL using 70% methanol.

• Step 4: Internal Standard Addition. Take a 2.5 mL aliquot of the pooled extract. Add a precise volume of the SMP internal standard solution, and dilute to 25 mL with 70% methanol. This yields a final SMP concentration of exactly 8.56 µg/mL.

• Step 5: HPLC-UV Analysis. Inject the sample onto a C18 column. Utilize a linear gradient of acetonitrile and 0.1% acetic acid. Monitor the absorbance at 270 nm. Causality: The acetic acid suppresses the ionization of the sennoside carboxylic acid groups, ensuring sharp peak shapes, while 270 nm captures the maximum absorbance of both the sennosides and the SMP pyridazine ring.

Table 2: HPLC-UV Chromatographic Parameters (270 nm)

Data adapted from Taiwan FDA botanical analysis.

Compound	Analytical Role	Retention Time (min)	Average Recovery (%)
Sulphomethoxypyridazine (SMP)	Internal Standard	19.0	N/A (Reference)
Sennoside B	Target Biomarker	20.5	102.3 - 102.5
Sennoside A	Target Biomarker	24.9	100.7 - 106.6

Note: SMP elutes cleanly at 19.0 minutes, proving it does not co-elute with or obscure the critical Sennoside peaks at 20.5 and 24.9 minutes.

Best Practices for Standard Preparation

• Stock Solution Stability: SMP stock solutions should be prepared in high-purity methanol (e.g., 1.0 mg/mL) and stored at ≤ -20 °C. Under these conditions, the sulfonamide backbone remains stable for up to six months without degradation.

• Matrix Suppression Checks: Even when using SMP as an IS in LC-MS/MS, extreme matrix effects can cause complete signal loss. Always evaluate the absolute peak area of the SMP in the sample against the peak area of SMP in a neat solvent. If the sample SMP area drops below 20% of the solvent SMP area, the matrix effect is too severe, and additional Solid Phase Extraction (SPE) cleanup is mandatory prior to injection.

References

• Source: Journal of Agricultural and Food Chemistry (ACS Publications)
• Source: Journal of Agricultural and Food Chemistry (ACS Publications)
• 市售減脂茶中Sennosides A、B含量測定 (Determination of Sennosides A and B in Commercial Diet Teas)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. lawdata.com.tw [lawdata.com.tw]

Technical Notes & Optimization

Technical Support Center: Improving Sulfamethoxypyridazine Solubility in Aqueous Buffer Solutions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address challenges encountered when working with sulfamethoxypyridazine in aqueous buffer solutions. Our focus is on providing scientifically grounded, practical solutions to overcome solubility limitations in your experiments.

Understanding Sulfamethoxypyridazine's Solubility Profile

Sulfamethoxypyridazine is a sulfonamide antibacterial agent with limited aqueous solubility, a common challenge for many drug compounds.[1] Its solubility is influenced by its physicochemical properties, including its pKa and lipophilicity (logP).

Property	Value	Source
Molecular Weight	280.30 g/mol	[2]
pKa	6.7	[2][3][4]
AlogP (logP)	0.87	[5]
Water Solubility	579.5 mg/L (at 25°C)	[3][4]

The pKa of 6.7 is particularly important as it indicates that the ionization state of sulfamethoxypyridazine, and therefore its solubility, will be highly dependent on the pH of the aqueous solution.[6]

Frequently Asked Questions (FAQs)

Q1: Why is my sulfamethoxypyridazine not dissolving in my aqueous buffer?

A1: Sulfamethoxypyridazine has low intrinsic water solubility.[3][4] Its solubility is significantly influenced by the pH of your buffer. At a pH close to its pKa of 6.7, a significant portion of the molecules will be in the less soluble, unionized form.

Q2: What is the quickest way to improve the solubility of sulfamethoxypyridazine for a preliminary in vitro assay?

A2: For initial in vitro tests, the most straightforward approach is to first dissolve the sulfamethoxypyridazine in a small amount of a water-miscible organic solvent, such as dimethyl sulfoxide (DMSO), to create a high-concentration stock solution.[7] You can then dilute this stock solution into your aqueous assay buffer. It is crucial to keep the final concentration of the organic solvent low (typically below 1%) to avoid impacting your assay's performance.[7]

Q3: Can I simply increase the pH of my buffer to dissolve more sulfamethoxypyridazine?

A3: Yes, increasing the pH above the pKa of 6.7 will increase the proportion of the ionized, more soluble form of sulfamethoxypyridazine.[2] Sulfonamides are acidic and are more soluble in alkaline (higher pH) solutions.[3][8] However, you must consider the pH stability of your compound and the requirements of your experimental system.

Troubleshooting Guide: Enhancing Sulfamethoxypyridazine Solubility

This section provides detailed troubleshooting strategies for common solubility issues encountered during experiments.

Issue 1: Precipitation Observed After Diluting a DMSO Stock Solution into Aqueous Buffer

Question: I've prepared a stock solution of sulfamethoxypyridazine in DMSO, but upon diluting it into my phosphate-buffered saline (PBS) at pH 7.4, I observe a cloudy precipitate. What is happening and how can I fix this?

Causality: This is a common phenomenon known as "crashing out." While sulfamethoxypyridazine is soluble in the organic stock solution, its solubility limit in the final aqueous buffer concentration is exceeded upon dilution. The lipophilic nature of the compound (AlogP of 0.87) contributes to its preference for the organic solvent over the aqueous environment.[5]

Solutions:

• Optimize the Stock Solution Concentration:

  • Explanation: Lowering the concentration of your DMSO stock solution before diluting it into the buffer can prevent the final concentration from exceeding the aqueous solubility limit.

  • Protocol:

    • Determine the maximum required concentration of sulfamethoxypyridazine in your final assay.

    • Prepare a new, more dilute stock solution in DMSO.

    • Perform a serial dilution of this new stock into your aqueous buffer to find the highest concentration that remains in solution.

• Utilize Co-solvents:

  • Explanation: Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, increase the solubility of poorly soluble compounds by reducing the polarity of the solvent system.[9][10][11] Ethanol and polyethylene glycols (PEGs) are commonly used co-solvents.

  • Protocol:

    • Prepare a stock solution of sulfamethoxypyridazine in a suitable co-solvent like ethanol.

    • Prepare your aqueous buffer containing a small percentage (e.g., 5-10%) of the same co-solvent.

    • Add the sulfamethoxypyridazine stock solution to the co-solvent-containing buffer.

  • Note: Always verify that the final co-solvent concentration does not interfere with your experimental assay.

Issue 2: Inconsistent Solubility and Results at Different Buffer pH Values

Question: I am testing the activity of sulfamethoxypyridazine in different buffer systems (e.g., acetate at pH 5.0 and phosphate at pH 7.5) and I'm seeing variable results that I suspect are due to solubility differences. How can I systematically address this?

Causality: Sulfamethoxypyridazine is an ionizable molecule with a pKa of 6.7.[2][3][4] Its solubility is directly dependent on the pH of the solution. At pH values below its pKa, the unionized, less soluble form predominates. At pH values above its pKa, the ionized, more soluble anionic form is more prevalent.[12]

dot

Caption: Effect of pH on Sulfamethoxypyridazine Ionization and Solubility.

Solutions:

• pH Adjustment:

  • Explanation: Systematically adjusting the pH of your buffer is a primary method for controlling the solubility of ionizable drugs.[13] For sulfamethoxypyridazine, increasing the pH will enhance solubility.

  • Protocol:

    • Prepare a series of buffers with a range of pH values (e.g., 6.0, 6.5, 7.0, 7.5, 8.0).

    • Determine the solubility of sulfamethoxypyridazine in each buffer by adding an excess of the compound, equilibrating the suspension (e.g., by shaking for 24-48 hours), and then measuring the concentration of the dissolved drug in the supernatant using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC).

    • Select a pH that provides adequate solubility while being compatible with your experimental conditions.

• Consider the Impact of Ionic Strength:

  • Explanation: The ionic strength of the buffer can also influence drug solubility, although the effect can be complex and drug-dependent.[14][15][16][17] For some compounds, increasing ionic strength can decrease solubility ("salting out"), while for others, it can have a solubilizing effect.

  • Protocol:

    • Prepare your chosen buffer at a constant pH but with varying concentrations of the buffer salts or by adding a neutral salt like KCl or NaCl to modulate the ionic strength.[17][18]

    • Measure the solubility of sulfamethoxypyridazine at each ionic strength to determine its effect.

Issue 3: Need for Higher Concentrations of Sulfamethoxypyridazine Than Achievable by pH Adjustment Alone

Question: For my formulation studies, I need to prepare a concentrated aqueous solution of sulfamethoxypyridazine, but even at a high pH, I cannot reach the desired concentration. What other techniques can I employ?

Causality: While pH adjustment is effective, there is a limit to the solubility enhancement it can provide. To achieve significantly higher concentrations, more advanced formulation strategies are necessary.

Solutions:

• Inclusion Complexation with Cyclodextrins:

  • Explanation: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[19][20][21] They can encapsulate poorly soluble "guest" molecules, like sulfamethoxypyridazine, into their cavity, forming an "inclusion complex" that has significantly improved aqueous solubility.[13][19][20][21][22]

  • Protocol (Phase Solubility Study):

    • Prepare a series of aqueous solutions with increasing concentrations of a cyclodextrin (e.g., hydroxypropyl-β-cyclodextrin, HP-β-CD).

    • Add an excess amount of sulfamethoxypyridazine to each cyclodextrin solution.

    • Agitate the samples at a constant temperature until equilibrium is reached (typically 24-72 hours).

    • Filter the samples and analyze the concentration of dissolved sulfamethoxypyridazine in the filtrate.

    • Plot the concentration of dissolved sulfamethoxypyridazine against the cyclodextrin concentration to determine the stoichiometry and stability constant of the inclusion complex.[23]

dot

Caption: Inclusion Complex Formation with Cyclodextrins.

• Solid Dispersion Technique:

  • Explanation: Solid dispersion involves dispersing the drug in a hydrophilic carrier matrix at the molecular level.[1][24] When this solid dispersion is introduced to an aqueous medium, the carrier dissolves rapidly, releasing the drug as very fine, colloidal particles, which enhances the dissolution rate and solubility.[1] Common carriers include polymers like polyvinylpyrrolidone (PVP) and hydroxypropyl methylcellulose (HPMC).[1]

  • Protocol (Solvent Evaporation Method):

    • Dissolve both sulfamethoxypyridazine and a hydrophilic carrier (e.g., PVP K30) in a common volatile organic solvent (e.g., ethanol or methanol).

    • Evaporate the solvent under reduced pressure (e.g., using a rotary evaporator).

    • The resulting solid mass is a solid dispersion, which can then be further processed (e.g., milled into a powder).

    • Test the solubility and dissolution rate of the prepared solid dispersion in your aqueous buffer.

Summary of Troubleshooting Approaches

Issue	Primary Cause	Recommended Solutions
Precipitation from DMSO stock	Exceeding aqueous solubility limit	Lower stock concentration, use co-solvents.
Inconsistent results at different pH	pH-dependent ionization	Systematically adjust pH, evaluate ionic strength effects.
Need for very high concentrations	Intrinsic low solubility	Employ cyclodextrin complexation or solid dispersion techniques.

References

• Sulfamethoxypyridazine. (n.d.). In Merck Index.
• Sulfamethoxypyridazine | 80-35-3. (2026, January 13). ChemicalBook.
• 80-35-3 CAS MSDS (Sulfamethoxypyridazine) Melting Point Boiling Point Density CAS Chemical Properties. (n.d.). ChemicalBook.
• Compound: SULFAMETHOXYPYRIDAZINE (CHEMBL268869). (n.d.). ChEMBL - EMBL-EBI.
• Technical Support Center: Enhancing the Biological Activity of Sulfonamide Derivatives. (n.d.). Benchchem.
• Impact of Ionic Strength on the Solubility, Density, Viscosity, and Conductivity of Aspirin in Aqueous Phase. (2025, September 25). International Journal of Pharmaceutical Research and Applications (IJPRA).
• The effect of the ionic strength on the constancy of the solubility product. (n.d.). ResearchGate.
• Predicting the solubility of sulfamethoxypyridazine in individual solvents. I: Calculating partial solubility parameters. (1989, July). PubMed.
• Effect of pH, Ionic Strength and Agitation Rate on Dissolution Behaviour of 3D-Printed Tablets, Tablets Prepared from Ground Hot-Melt Extruded Filaments and Physical Mixtures. (n.d.). PMC.
• pK Values Reported of Sulfonamides in Water | Download Table. (n.d.). ResearchGate.
• 化学物質DB/Webkis-Plus 化学物質詳細情報. (n.d.). 国立環境研究所.
• Sulfapyridine | C11H11N3O2S | CID 5336. (n.d.). PubChem - NIH.
• The effect of pH and ionic strength of dissolution media on in-vitro release of two model drugs of different solubilities from HPMC matrices. (2013, November 1). PubMed.
• Solvent Effects on pKa values of Some Substituted Sulfonamides in Acetonitrile−Water Binary Mixtures by the UV-Spectroscopy Method. (2009, June 4). ACS Publications.
• The effect of pH and ionic strength of dissolution media on in-vitro release of two model drugs of different solubilities from H. (n.d.). SciSpace.
• Solubility Enhancement of Sulfamethoxazole by Solid Dispersion using Spray Dryer Technique. (2019, June 15). Journal of Drug Delivery and Therapeutics.
• sulfamethoxypyridazine | Ligand page. (n.d.). IUPHAR/BPS Guide to PHARMACOLOGY.
• Sulfamethoxypyridazine | Drug Information, Uses, Side Effects, Chemistry. (n.d.). Drug Information Portal.
• Study on increasing the solubility and dissolution rate of sulfamethoxazole by cyclodextrins. (2018, July 24). ResearchGate.
• Sulfamethoxypyridazine. (n.d.). Cheméo.
• Study on increasing the solubility and dissolution rate of sulfamethoxazole by cyclodextrins. (n.d.). Semantic Scholar.
• Solubility of Sulfamethazine in Acetonitrile–Ethanol Cosolvent Mixtures: Thermodynamic Analysis and Mathematical Modeling. (2025, September 2). MDPI.
• Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility? (2025, July 31). Roquette.
• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (n.d.). PMC.
• Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. (2018, September 15). SciSpace.
• Techniques for Improving Solubility. (2022, November 15). International Journal of Medical Science and Dental Research.
• Improvement in solubility of poor water-soluble drugs by solid dispersion. (n.d.). PMC.
• (PDF) Techniques for solubility enhancement of poorly soluble drugs: An overview. (n.d.). ResearchGate.
• Solubility of Sulfamethazine in Acetonitrile–Ethanol Cosolvent Mixtures: Thermodynamic Analysis and Mathematical Modeling. (n.d.). OUCI.
• KEGG DRUG: Sulfamethoxypyridazine. (n.d.). KEGG.
• Solubility of Sulfamethazine in the Binary Mixture of Acetonitrile + Methanol from 278.15 to 318.15 K: Measurement, Dissolution Thermodynamics, Preferential Solvation, and Correlation. (2021, December 14). MDPI.
• Enhancement of Solubility of Anti-Inflammatory Drug by Using Different Solubility Enhancement Techniques. (2024, November 9). Impactfactor.
• Solubilities and intrinsic dissolution rates of sulphamethoxazole and trimethoprim. (1987, April). PubMed.
• Solubilities of trimethoprim and sulfamethoxazole at various pH values and crystallization of trimethoprim from infusion fluids. (1991, May-June). PubMed.
• pH-induced solubility transition of sulfonamide-based polymers. (2002, April 23). PubMed.
• A thorough analysis of the effect of surfactant/s on the solubility and pharmacokinetics of (S)-zaltoprofen. (n.d.). PMC.
• Growth-inhibitory effects of sulfonamides at different pH: Dissimilar susceptibility patterns of a soil bacterium and a test bacterium used for antibiotic assays. (n.d.). ResearchGate.

Sources

• 1. jddtonline.info [jddtonline.info]
• 2. Sulfamethoxypyridazine [drugfuture.com]
• 3. Sulfamethoxypyridazine | 80-35-3 [chemicalbook.com]
• 4. 80-35-3 CAS MSDS (Sulfamethoxypyridazine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. Compound: SULFAMETHOXYPYRIDAZINE (CHEMBL268869) - ChEMBL [ebi.ac.uk]
• 6. pH-induced solubility transition of sulfonamide-based polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Sulfapyridine | C11H11N3O2S | CID 5336 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Solubility of Sulfamethazine in Acetonitrile–Ethanol Cosolvent Mixtures: Thermodynamic Analysis and Mathematical Modeling [mdpi.com]
• 10. Solubility of Sulfamethazine in Acetonitrile–Ethanol Cosolvent Mixtures: Thermodynamic Analysis and Mathematical Modeli… [ouci.dntb.gov.ua]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. ijmsdr.org [ijmsdr.org]
• 14. ijprajournal.com [ijprajournal.com]
• 15. researchgate.net [researchgate.net]
• 16. Effect of pH, Ionic Strength and Agitation Rate on Dissolution Behaviour of 3D-Printed Tablets, Tablets Prepared from Ground Hot-Melt Extruded Filaments and Physical Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The effect of pH and ionic strength of dissolution media on in-vitro release of two model drugs of different solubilities from HPMC matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Study on increasing the solubility and dissolution rate of sulfamethoxazole by cyclodextrins - MedCrave online [medcraveonline.com]
• 20. Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility? - CarboHyde [carbohyde.com]
• 21. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 22. scispace.com [scispace.com]
• 23. researchgate.net [researchgate.net]
• 24. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Peak Tailing in Sulphomethoxypyridazine HPLC Analysis

Overview: The Mechanistic Roots of Peak Tailing

Sulphomethoxypyridazine (SMP) is a sulfonamide antibiotic characterized by its amphoteric nature, possessing both a basic aromatic amine and a weakly acidic sulfonamide moiety with a pKa of approximately 6.7[1]. In reversed-phase high-performance liquid chromatography (RP-HPLC), SMP frequently exhibits severe peak tailing. As an Application Scientist, understanding the causality behind this phenomenon is critical: tailing is rarely a random error; it is a symptom of thermodynamic or hydrodynamic mismatch within your chromatographic system.

The most common culprit is secondary silanol interactions . Standard silica-based C18 columns contain residual silanol groups (-SiOH) that deprotonate into negatively charged silanoxanes (-SiO⁻) at a mobile phase pH above 3.0[2]. The basic amine group of SMP interacts with these active sites via weak cation exchange, causing a delay in the elution of a fraction of the analyte molecules, which manifests as an asymmetric tail[3].

Diagnostic Workflow

Caption: Diagnostic workflow for isolating HPLC peak tailing causes in sulphomethoxypyridazine analysis.

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why does sulphomethoxypyridazine exhibit peak tailing on my standard C18 column, while neutral compounds elute symmetrically?

Causality: Neutral compounds interact with the C18 stationary phase purely through hydrophobic (van der Waals) interactions. SMP, however, contains ionizable functional groups. If your mobile phase pH is between 4.0 and 7.0, residual silanols on the silica surface are ionized[2]. The basic amine of SMP undergoes secondary ion-exchange interactions with these sites. Because these interactions are slower to equilibrate than hydrophobic interactions, the analyte molecules desorb at different rates, creating a tail[3][4].

Q2: How do I optimize the mobile phase pH to prevent these secondary interactions?

Causality & Solution: To eliminate silanol interactions, you must control the ionization state of both the analyte and the stationary phase. Lowering the mobile phase pH to 2.5–3.0 (using 0.1% formic acid or a phosphate buffer) protonates the residual silanol groups, neutralizing their negative charge and shutting down the cation-exchange mechanism[3][5]. Since SMP has a pKa of ~6.7[1], a highly acidic pH also ensures the molecule remains in a consistent protonation state, improving peak symmetry and robustness.

Q3: I adjusted the pH, but I am still seeing a USP tailing factor > 1.5. What column chemistry is best suited for sulfonamides?

Causality & Solution: If pH adjustment is insufficient, the column itself may have a high density of active metal impurities or inaccessible silanols. Transition to a highly end-capped C18 column or a column built on hybrid silica particles (e.g., ethylene-bridged hybrid technology)[6][7]. End-capping chemically bonds small silanes (like trimethylchlorosilane) to residual silanols, physically blocking SMP from interacting with the silica backbone[4].

Q4: Could my sample preparation or injection parameters be causing the tailing?

Causality & Solution: Yes. If the sample diluent is significantly stronger (e.g., 100% acetonitrile or methanol) than the initial mobile phase composition, the analyte will not focus properly at the head of the column. This "solvent mismatch" causes the analyte band to spread prematurely, often resulting in peak fronting or tailing[4][8]. Self-validating check: Dilute your sample in the initial mobile phase. If the peak shape improves, solvent mismatch was the root cause.

Q5: What if all peaks in my chromatogram are tailing, not just SMP?

Causality & Solution: When every peak exhibits tailing, the issue is hydrodynamic or physical, not chemical. This indicates extra-column dead volume, a poorly seated fitting (such as slipped PEEK tubing), a clogged inlet frit, or a degraded guard column[8][9]. The flow path is disrupted, causing the sample band to take multiple paths or pool in a void before reaching the detector[10].

Quantitative Data: Impact of Chromatographic Parameters on SMP Peak Shape

The following table summarizes expected outcomes based on different troubleshooting interventions.

Parameter	Condition	Expected USP Tailing Factor (Tf)	Mechanistic Outcome
Mobile Phase pH	pH 5.0 - 6.0	> 1.8 (Severe Tailing)	Suboptimal; active silanols cause cation-exchange[2].
Mobile Phase pH	pH 2.5 - 3.0	1.0 - 1.1 (Symmetrical)	Optimal; silanols are fully protonated and neutralized[3].
Column Chemistry	Standard C18 (Non-endcapped)	1.5 - 2.0	High secondary interactions with silica backbone[4].
Column Chemistry	End-capped / Hybrid C18	1.0 - 1.2	Steric hindrance prevents silanol interactions[6].
Sample Diluent	100% Organic Solvent	> 1.5 (Distorted/Tailing)	Solvent mismatch; poor analyte focusing at column head[8].
Sample Diluent	Initial Mobile Phase	1.0 - 1.1	Ideal band focusing and symmetrical elution[4].

Experimental Protocols

Protocol 1: Mobile Phase Optimization and pH Screening

This self-validating protocol ensures that chemical interactions are systematically ruled out.

• Preparation of Aqueous Phase (pH ~2.8):

  • Measure 1000 mL of HPLC-grade water.

  • Add 1.0 mL of MS-grade Formic Acid (0.1% v/v) to achieve a pH of approximately 2.8.

  • Causality: This pH is well below the pKa of SMP (6.7) and below the pKa of surface silanols (~3.5-4.5), ensuring complete protonation[1][2].

• Preparation of Organic Phase:

  • Use 100% HPLC-grade Acetonitrile. Acetonitrile provides better peak shapes and lower backpressure for sulfonamides compared to methanol[5].

• Sample Diluent Preparation:

  • Dissolve the SMP standard in a diluent matching the initial gradient conditions (e.g., 90% Aqueous / 10% Organic) to prevent solvent-induced band broadening[8].

• Chromatographic Run:

  • Inject 5 µL of the sample.

  • Run a gradient from 10% to 60% Acetonitrile over 10 minutes.

• Validation:

  • Calculate the USP Tailing Factor ( Tf​=W0.05​/2f ). If Tf​≤1.2 , the chemical interaction is resolved. If Tf​>1.2 , proceed to Protocol 2.

Protocol 2: System Dead Volume and Column Integrity Check

Use this protocol if all peaks in the chromatogram exhibit tailing, indicating a physical defect[9].

• Guard Column Isolation:

  • Remove the guard column from the flow path and connect the analytical column directly to the injector.

  • Inject the SMP standard. If peak symmetry is restored, the guard column was contaminated or degraded and must be replaced[9].

• Fitting Inspection:

  • Disconnect the tubing at the column inlet.

  • Ensure the ferrule is seated correctly. For PEEK fittings, push the tubing firmly into the column port while tightening to eliminate any dead volume (voids) at the connection[8].

• Frit Backflushing (If applicable):

  • If pressure is abnormally high alongside peak tailing, the inlet frit may be partially blocked[4].

  • Disconnect the column from the detector. Reverse the column orientation (only if the manufacturer permits) and flush with 100% Acetonitrile at 0.5 mL/min for 30 minutes directly into a waste beaker.

References

• Benchchem. "Technical Support Center: HPLC Analysis of Sulfonamides." Benchchem. 3.

• DrugFuture. "Sulfamethoxypyridazine Properties." DrugFuture Chemical Database. 1.

• Waters Corporation. "Troubleshooting Peak Shape Problems in HPLC." Waters. 9.

• Journal of Health, Wellness and Community Research. "A Rapid and Simple Method for Multi-Residue Sulfonamide Analysis in Poultry Meat." JHWCR. 5.

• Waters Knowledge Base. "What are common causes of peak tailing when running a reverse-phase LC column?" Waters. 8.

• Agilent Technologies. "Tips and Tricks of HPLC System Troubleshooting." Agilent.10.

• CERI. "L-column series - HPLC." HPLC.eu. 6.

• LCGC International. "LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes." Chromatography Online. 4.

• Osaka Soda. "CAPCELL PAK MG Type | HPLC Columns." Osaka Soda. 11.

• ResearchGate. "Residual silanols at reversed-phase silica in HPLC - A contribution for a better understanding." ResearchGate. 2.

Sources

• 1. Sulfamethoxypyridazine [drugfuture.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. jhwcr.com [jhwcr.com]
• 6. hplc.eu [hplc.eu]
• 7. mdpi.com [mdpi.com]
• 8. support.waters.com [support.waters.com]
• 9. waters.com [waters.com]
• 10. agilent.com [agilent.com]
• 11. CAPCELL PAK MG Type | HPLC Columns | Products | HPLC | Osaka Soda [sub.osaka-soda.co.jp]

Technical Support Center: HPLC Gradient Optimization for Sulphomethoxypyridazine (SMP)

Welcome to the Technical Support Center. This guide is designed for analytical chemists, researchers, and drug development professionals tasked with developing and troubleshooting High-Performance Liquid Chromatography (HPLC) methods for sulphomethoxypyridazine (SMP) .

SMP is a broad-spectrum sulfonamide antibiotic widely used in veterinary and human medicine. Due to its amphoteric nature and structural homology with other sulfonamides, achieving baseline resolution and optimal peak shape requires precise control over mobile phase thermodynamics and gradient kinetics.

The Mechanistic Basis of SMP Retention

To optimize an HPLC method, one must first understand the physicochemical properties governing the analyte's behavior. Do not rely on trial-and-error; instead, engineer your mobile phase based on causality.

• Ionization and pH Control: SMP possesses a basic amine group and an acidic sulfonamide group, giving it an amphoteric profile with a primary pKa​ of approximately 6.7 [2]. In reversed-phase chromatography (RP-HPLC), maximum retention on a hydrophobic C18​ stationary phase is achieved when the analyte is in its neutral, unionized state. Therefore, the aqueous mobile phase must be strictly buffered between pH 3.0 and 4.5 . If the pH exceeds 6.7, the sulfonamide group deprotonates, drastically reducing column retention and causing early elution near the void volume.

• Organic Modifier Selection: While acetonitrile (ACN) provides lower system backpressure and sharper peaks due to favorable mass transfer kinetics, methanol (MeOH) often yields superior selectivity ( α ) for sulfonamides. Methanol's protic nature allows for hydrogen bonding with the pyridazine ring of SMP, which is critical for resolving SMP from structurally similar analogs like sulfamethoxazole [1].

Troubleshooting & FAQs

Q1: Why am I experiencing severe peak tailing or split peaks for SMP? A: Peak tailing in sulfonamide analysis is almost always caused by secondary electrostatic interactions between the basic amine group of SMP and unreacted, ionized silanol groups ( Si−O− ) on the silica support of the column.

• Solution: First, ensure you are using a highly end-capped, high-purity silica C18​ column. Second, verify your aqueous mobile phase pH. Using a strong buffer like 0.1% formic acid or 10 mM citrate buffer (pH 3.0) ensures silanols are fully protonated ( Si−OH ) and neutral, eliminating the secondary ion-exchange mechanism [1].

Q2: How can I resolve SMP from co-eluting sulfonamides (e.g., sulfadimethoxine or sulfamethoxazole)? A: When analytes share identical core structures and differ only by minor functional groups, isocratic elution is often insufficient.

• Solution: Implement a shallow gradient slope (e.g., 1–2% organic increase per minute) precisely during the critical elution window (typically between 20% and 40% organic modifier). Alternatively, employ a ternary mobile phase system (Water / Methanol / Acetonitrile). Blending ACN and MeOH leverages both dipole-dipole interactions and hydrogen bonding, maximizing the separation factor [3].

Q3: My SMP peak elutes too early, heavily overlapping with the solvent front and matrix peak. How do I increase retention? A: SMP is relatively polar compared to late-eluting matrix lipids. If your gradient starts with too much organic solvent, SMP will not partition into the stationary phase.

• Solution: Program an initial isocratic hold . Start your gradient at 5% to 10% organic modifier and hold it for 2 to 3 minutes before initiating the ramp. This allows the polar SMP molecules to fully focus and equilibrate at the head of the column [3].

Validated Experimental Protocols

The following protocol is a self-validating system designed to establish a robust gradient for SMP separation in complex matrices (e.g., tissue or milk extracts) [1, 3].

Step 1: Mobile Phase Preparation

• Mobile Phase A (Aqueous): Prepare a 0.1% (v/v) Formic Acid solution in LC-MS grade water. Alternatively, prepare a 0.05 M Sodium Acetate buffer and adjust the pH to 4.5 using glacial acetic acid. Filter through a 0.22 µm membrane.

• Mobile Phase B (Organic): Prepare a 50:50 (v/v) mixture of LC-MS grade Methanol and Acetonitrile to maximize ternary selectivity.

Step 2: System Equilibration

• Install a fully end-capped C18​ column (e.g., 250 mm × 4.6 mm, 5 µm particle size).

• Set the column oven temperature to 25°C to ensure reproducible thermodynamics.

• Purge the system and equilibrate the column with 5% Mobile Phase B at a flow rate of 1.0 mL/min until the baseline at 265 nm is completely stable.

Step 3: Gradient Execution (The "Scouting to Shallow" Method)

• 0.0 - 3.0 min: Hold at 5% B (Isocratic focusing of SMP).

• 3.0 - 15.0 min: Linear ramp from 5% B to 40% B (Shallow slope of ~2.9%/min to resolve sulfonamide analogs).

• 15.0 - 18.0 min: Steep ramp from 40% B to 95% B (Column wash to elute hydrophobic matrix components).

• 18.0 - 22.0 min: Hold at 95% B.

• 22.0 - 22.1 min: Return to 5% B.

• 22.1 - 30.0 min: Re-equilibration hold at 5% B (Critical for run-to-run retention time reproducibility).

Workflow Visualization

The logical progression of the gradient optimization workflow is mapped below. Each phase of the gradient serves a distinct mechanistic purpose.

Fig 1: Strategic gradient optimization workflow for sulphomethoxypyridazine (SMP) separation.

Quantitative Data Summary

The table below summarizes the expected chromatographic outcomes based on different mobile phase gradient parameters, allowing for rapid cross-comparison during method development.

Gradient Parameter	Mobile Phase A (Buffer)	Mobile Phase B (Organic)	SMP Peak Shape	Resolution ( Rs​ ) from Analogs
Isocratic (High Organic)	0.1% Formic Acid	60% Methanol	Sharp	Poor ( Rs​ < 1.0)
Steep Gradient (5% → 95% in 5 min)	10 mM Citrate (pH 3.0)	100% Acetonitrile	Sharp, early elution	Poor ( Rs​ < 1.2)
Shallow Gradient (5% → 40% in 15 min)	0.05 M Na-Acetate (pH 4.5)	100% Methanol	Broadening	Excellent ( Rs​ > 2.0)
Optimized Ternary Gradient	0.1% Formic Acid	50:50 MeOH:ACN	Highly Symmetrical	Optimal ( Rs​ > 2.5)

References

• Development and validation of an HPLC method for the determination of ten sulfonamide residues in milk according to 2002/657/EC. PubMed (NIH).[Link]

• Sulfamethoxypyridazine Chemical Properties and pKa. ChemBK Database.[Link]

• Determination of Sulfonamide Residues in Chicken Muscle by Agilent Bond Elut QuEChERS AOAC Kit and HPLC-FLD. Agilent Technologies Application Notes.[Link]

Analytical Support Center: Troubleshooting Matrix Effects in Sulphomethoxypyridazine (SMP) LC-MS/MS

Welcome to the Technical Support Knowledge Base for the bioanalysis of Sulphomethoxypyridazine (SMP). As a long-acting sulfonamide antibiotic frequently quantified in complex matrices (e.g., milk, plasma, and animal tissues), SMP is highly susceptible to matrix effects (ME) during Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

This guide provides drug development professionals and analytical scientists with field-proven, self-validating workflows to diagnose, minimize, and mathematically compensate for ion suppression and enhancement.

Part 1: The Causality of Matrix Effects in SMP Analysis

Before troubleshooting, it is critical to understand the mechanistic origin of the problem. Matrix effects in electrospray ionization (ESI) occur when co-eluting endogenous compounds—such as phospholipids, proteins, or carbohydrates—compete with the target analyte for charge and surface space within the ESI droplets[1].

Because SMP is a moderately polar compound, basic matrix components often neutralize the protonated analyte ions [M+H]+ , or alter the surface tension of the droplets, leading to severe ion suppression and a subsequent loss of analytical sensitivity[1].

Logical flow of ESI ion suppression caused by sample matrix interferences.

Part 2: Troubleshooting FAQs & Methodologies

Q1: My SMP signal is severely suppressed in positive ESI mode. How can I modify my chromatographic conditions to reduce this?

Causality & Solution: Signal suppression often stems from co-elution with phospholipids or from the use of suboptimal mobile phase additives that inhibit protonation.

• Mobile Phase Additives: Avoid high concentrations of ammonium acetate. Empirical data shows that incorporating 5 mM ammonium acetate drastically diminishes the response abundance for sulfonamides[2]. Instead, use 0.1% formic acid in water/acetonitrile . Formic acid acts as a proton donor, driving the equilibrium toward the ionized [M+H]+ state, which significantly enhances the response abundance of SMP[2].

• Gradient Optimization: Adjust your gradient to ensure SMP elutes away from the solvent front (where unretained salts elute) and the heavily retained phospholipid wash-out zone at the end of the gradient.

Q2: How do I quantitatively measure the matrix effect for my specific sample type?

Causality & Solution: To validate whether your sample preparation is sufficient, you must quantify the ME using a self-validating post-extraction spike method[3].

Protocol: Post-Extraction Spike Method

• Solvent Baseline: Prepare a neat solvent standard of SMP at 100 ng/mL.

• Matrix Extraction: Extract a blank matrix sample (e.g., milk or tissue) using your standard protocol.

• Post-Spike: Spike the post-extraction blank matrix with SMP to a final concentration of 100 ng/mL.

• Analysis: Analyze both samples via LC-MS/MS.

• Calculation: Use the formula: ME (%) = [(Peak Area of Spiked Extract / Peak Area of Solvent Standard) - 1] × 100. (Note: Negative values indicate suppression; positive values indicate enhancement).

Q3: What is the most effective sample preparation workflow to eliminate matrix interferences for SMP in animal tissues?

Causality & Solution: Standard Protein Precipitation (PPT) leaves too many phospholipids in the extract, causing >50% ion suppression[3]. A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach utilizing acidified acetonitrile is highly recommended. The acidic environment is critical because it prevents SMP from binding to the Primary Secondary Amine (PSA) sorbent during the dispersive solid-phase extraction (d-SPE) step, which would otherwise cause massive analyte loss[4].

Protocol: Self-Validating Acidified QuEChERS for SMP Extraction This protocol utilizes a dual-spike methodology. By spiking a recovery standard before extraction and an internal standard after extraction, you create a self-validating system that mathematically isolates physical extraction loss from MS ion suppression.

• Weighing & Pre-Spike: Accurately weigh 1.0 g of homogenized tissue into a 50 mL tube. Spike with 50 ng of Sulfadiazine-d4 (Extraction Recovery Standard).

• Acidified Extraction: Add 5.0 mL of 1% acetic acid in acetonitrile. (Causality: The acid neutralizes the silanol groups and prevents basic interactions with the PSA sorbent[4]).

• Salt Partitioning: Add 2.0 g anhydrous MgSO 4​ and 0.5 g NaCl. Vortex vigorously for 1 minute, then centrifuge at 4000 rpm for 5 minutes.

• d-SPE Cleanup: Transfer 1.0 mL of the upper organic supernatant to a 2 mL microcentrifuge tube containing 150 mg MgSO 4​ , 50 mg PSA, and 50 mg C18.

• Final Isolation & Post-Spike: Vortex for 30 seconds and centrifuge at 10,000 rpm for 5 minutes. Transfer the final supernatant and spike with 50 ng of Sulfamethoxypyridazine-d3 (Matrix Effect Internal Standard).

• LC-MS/MS Analysis: The ratio of SMP to SMP-d3 dictates the true concentration (compensating for ME), while the recovery of Sulfadiazine-d4 validates the physical extraction efficiency.

Step-by-step self-validating acidified QuEChERS extraction workflow for SMP.

Q4: I have optimized my extraction, but I still observe a 30% signal suppression. How do I ensure quantitative accuracy?

Causality & Solution: When the physical removal of interferences reaches its limit, mathematical compensation is required.

• Isotope Dilution Mass Spectrometry (IDMS): Use a stable isotope-labeled internal standard (SIL-IS), such as Sulfamethoxypyridazine-d3. Because the SIL-IS co-elutes exactly with SMP, it experiences the exact same degree of ion suppression in the ESI source, making the Area Ratio (Analyte/IS) perfectly stable regardless of the matrix[5][6].

• Matrix-Matched Calibration: If an SIL-IS is cost-prohibitive, prepare your calibration curve by spiking standards into a pre-extracted blank matrix. This ensures the calibration curve slope inherently accounts for the matrix suppression[2][7].

Part 3: Quantitative Data Presentation

The following table summarizes the classification of matrix effects and the authoritative corrective actions required to maintain scientific integrity during SMP quantification.

Matrix Effect (ME%)	Classification	Impact on SMP Quantification	Recommended Corrective Action
-20% to +20%	Soft	Minimal to negligible error	Solvent-based calibration is acceptable[2].
-50% to -20% (or +20% to +50%)	Medium	Moderate under/overestimation	Matrix-matched calibration or Dilute-and-shoot[2][7].
< -50% (or > +50%)	Solid (Strong)	Severe accuracy loss	IDMS (SMP-d3) combined with Acidified QuEChERS cleanup[2][6].

Part 4: References

1.2 - RSC Publishing 2.5 - ACG Publications 3.4 - Agilent 4.6 - ResearchGate 5.1 - Chromatography Online 6.7 - MDPI 7. 3 - LCGC International

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Determination of sulfonamide antibiotics in forage grasses by an improved QuEChERS and multi-plug filtration cleanup method combined with UHPLC-MS/MS ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04330H [pubs.rsc.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. agilent.com [agilent.com]
• 5. acgpubs.org [acgpubs.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

sulphomethoxypyridazine stability under different laboratory storage conditions

Welcome to the technical support center for sulfamethoxypyridazine. This guide is designed for researchers, scientists, and drug development professionals who handle sulfamethoxypyridazine and require a deep understanding of its stability profile. As a long-acting sulfonamide antibiotic, its integrity under various laboratory conditions is paramount for generating reliable and reproducible experimental data. This document provides answers to common questions, troubleshoots potential issues, and offers validated protocols based on established scientific principles and regulatory guidelines.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid (powder) sulfamethoxypyridazine?

For optimal long-term stability, solid sulfamethoxypyridazine should be stored in a well-closed container at controlled room temperature (25 °C ± 2 °C) and relative humidity (60% ± 5% RH), protected from light.[1][2][3] The substance is a white or yellowish-white crystalline powder that can gradually discolor upon exposure to light.[2] While it is chemically stable under normal conditions, exposure to moisture, strong acids, strong bases, and oxidizing agents should be avoided.[3][4]

Q2: How stable is sulfamethoxypyridazine in an aqueous solution?

The stability of sulfamethoxypyridazine in aqueous solutions is significantly influenced by pH, temperature, and light exposure. Unlike its solid form, it is more susceptible to degradation in solution. The rate of photodegradation, for example, has been shown to increase with rising pH values from 4.0 to 7.2.[5][6] For experimental work, it is highly recommended to prepare aqueous solutions fresh. If short-term storage is necessary, use a buffered solution, store in amber or light-blocking containers, and keep refrigerated.

Q3: Is sulfamethoxypyridazine sensitive to light, and what happens upon exposure?

Yes, it is photosensitive.[2] The primary photodegradation pathway involves the hydroxylation of its aromatic ring.[7][8][9] Other degradation routes include the extrusion of SO₂, oxidation of the amino (NH₂) group, and cleavage of the nitrogen-sulfur (N-S) bond.[7][8][10] This degradation leads to a loss of potency and the formation of various transformation products. Therefore, all work with sulfamethoxypyridazine and its solutions should be conducted with measures to minimize light exposure.

Q4: What are the primary degradation products I should be aware of?

Stress testing reveals several potential degradation products. The most common arise from photodegradation and hydrolysis. Key transformation products are formed through hydroxylation, N-S bond cleavage, and oxidation of the aniline (amino) moiety.[7][8] Researchers performing stability studies or analyzing aged samples should use a stability-indicating analytical method, such as LC-MS/MS, capable of separating the parent drug from these potential by-products.[9]

Troubleshooting Guide: Addressing Common Experimental Issues

This section provides deeper insights into common problems encountered during the handling and analysis of sulfamethoxypyridazine, focusing on the scientific rationale behind the recommended solutions.

Issue 1: My solid sulfamethoxypyridazine has developed a yellowish tint. Is it still usable?

• Causality: A yellowish discoloration is a classic indicator of light-induced degradation.[2] While the bulk of the material may still be the active compound, the presence of color signifies that a portion has converted to chromophoric degradation products. Using this material, especially for quantitative studies or as a reference standard, will introduce significant error.

• Expert Recommendation: For any application requiring high purity and accurate concentration (e.g., developing analytical methods, dose-response studies, formulation development), discard the discolored material. For non-critical, preliminary, or educational experiments where qualitative presence is sufficient, it might be used with caution, but this is not good scientific practice. Always procure a fresh, properly stored batch for critical research to ensure data integrity.

Issue 2: I'm observing a rapid decline in the concentration of my aqueous sulfamethoxypyridazine stock solution, even when stored at 4°C.

• Causality: Several factors could be at play. While refrigeration slows down many chemical reactions, it does not stop them entirely.

  • pH of the Solution: Sulfamethoxypyridazine's stability in water is highly pH-dependent. If your solution was prepared in unbuffered purified water, the pH could be suboptimal for stability. Studies show that degradation rates vary significantly across the pH scale, with one study noting the highest degradation rate of a UV-sensitized system at a pH of 9.0.[7]

  • Hydrolysis: The sulfonamide group is susceptible to hydrolysis, a reaction that can still occur at refrigerated temperatures, albeit at a slower rate.

  • Light Exposure: Standard laboratory lighting and frequent opening of the refrigerator door can expose the solution to enough light to initiate photodegradation. Standard glass or plastic containers offer minimal protection.

• Expert Recommendation:

  • Prepare Solutions Fresh: The best practice is to prepare only the required amount of solution immediately before use.

  • Use Buffers: If a stock solution is necessary, prepare it in a buffer system where sulfamethoxypyridazine exhibits maximum stability. This requires empirical determination but starting near a neutral pH is a reasonable approach.

  • Utilize Protective Containers: Always store aqueous solutions in amber glass vials or containers fully wrapped in aluminum foil to block light.

  • Consider Frozen Storage: For longer-term storage, flash-freeze aliquots of the stock solution and store them at -20°C or -80°C. Perform a freeze-thaw stability study to ensure the process itself does not cause degradation.

Issue 3: My HPLC analysis of a stressed sample (e.g., heated) shows multiple new peaks. How can I proceed?

• Causality: This is an expected outcome of a forced degradation or stress study, as mandated by ICH guidelines.[11][12][13] The purpose of these studies is to intentionally degrade the molecule to identify potential degradation products and establish that your analytical method is "stability-indicating." The new peaks are the transformation products generated by heat (thermolysis), oxidation, or hydrolysis.

• Expert Recommendation:

  • Confirm Method Specificity: This result validates a crucial aspect of your analytical method—its ability to separate the intact drug from its degradants.

  • Peak Identification: The next step is to identify these new peaks. The gold standard for this is High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS), preferably with tandem MS (MS/MS) capabilities. This will provide mass-to-charge ratios and fragmentation patterns, allowing for the structural elucidation of the degradation products.[9]

  • Reference Degradation Pathways: Compare your findings with known degradation pathways for sulfonamides, which include hydroxylation, SO₂ extrusion, N-S bond cleavage, and oxidation.[7][8][10] This will help in proposing structures for the observed peaks.

Data Summary: Stability Under Various Conditions

The following tables summarize the key factors influencing sulfamethoxypyridazine stability based on established guidelines and literature.

Table 1: Recommended Storage and Testing Conditions (Based on ICH Guidelines)

Condition Type	Temperature	Relative Humidity	Minimum Duration	Purpose
Long-Term Storage	25°C ± 2°C or 30°C ± 2°C	60% ± 5% RH or 65% ± 5% RH	12 months	To determine the shelf-life under normal storage conditions.[14]
Accelerated Stability	40°C ± 2°C	75% ± 5% RH	6 months	To predict long-term stability and assess the impact of short-term excursions outside labeled storage conditions.[12][14]
Stress Testing (Heat)	>50°C (in 10°C increments)	≥75% RH	Variable	To identify degradation products and establish degradation pathways.[12][13]
Stress Testing (Light)	ICH-specified light source	N/A	Variable	To evaluate photosensitivity and the need for light-protective packaging.[15][16]

Table 2: Influence of pH on Sulfamethoxypyridazine Aqueous Stability

pH Range	General Effect on Stability	Key Observations
Acidic (e.g., pH 4.0)	Moderate Photodegradation	The photodegradation rate is generally lower at acidic pH compared to neutral or alkaline conditions.[5][6]
Neutral (e.g., pH 7.2)	Increased Photodegradation	The sensitivity to light and the rate of photodegradation increase significantly as the pH moves from acidic to neutral.[5][6]
Alkaline (e.g., pH 9.0)	Condition-Dependent	In a UV/Co(II)/PMS advanced oxidation system, the highest degradation rate was observed at pH 9.0.[7] Susceptibility to hydrolysis may also increase.

Experimental Protocols & Methodologies

These protocols provide a framework for conducting key stability tests in your laboratory. Always adapt them to your specific equipment and analytical methods.

Protocol 1: Foundational Photostability Assessment (ICH Q1B)

This protocol assesses the intrinsic photostability of sulfamethoxypyridazine solid and in solution.

• Sample Preparation:

  • Solid: Place a thin layer (not more than 3 mm deep) of sulfamethoxypyridazine powder in a chemically inert, transparent container. Prepare a "dark" control sample by wrapping an identical container completely in aluminum foil.

  • Solution: Prepare a solution of known concentration in a suitable solvent (e.g., water, methanol-water). Place it in a chemically inert, transparent container. Prepare a "dark" control sample in an amber vial or a foil-wrapped container.

• Light Exposure:

  • Place the test and dark control samples in a photostability chamber.

  • Expose them to a light source that provides a total illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours per square meter.

• Analysis:

  • At the end of the exposure period, visually inspect both test and control samples for any changes in color or appearance.

  • Analyze the samples using a validated, stability-indicating HPLC method to determine the remaining concentration of sulfamethoxypyridazine and to profile any degradation products formed.

  • Compare the results of the light-exposed sample to the dark control to specifically isolate the effects of light.

Protocol 2: Hydrolytic Stability Across a pH Range (ICH Q1A)

This protocol evaluates the susceptibility of sulfamethoxypyridazine to hydrolysis.

• Buffer Preparation: Prepare a series of aqueous buffers covering a wide pH range (e.g., pH 1.2, pH 4.5, pH 6.8, pH 9.0).

• Sample Preparation:

  • Prepare solutions of sulfamethoxypyridazine of a known concentration in each buffer.

  • Transfer each solution into separate, tightly sealed amber glass vials to prevent light degradation and evaporation.

• Incubation:

  • Place one set of vials for each pH in a temperature-controlled oven at an elevated temperature (e.g., 60°C) to accelerate degradation.

  • Store a parallel set of vials at the recommended storage temperature (e.g., 25°C) as a control.

• Time-Point Analysis:

  • At predetermined time points (e.g., 0, 2, 4, 8, 24 hours for the heated samples), withdraw an aliquot from each vial.

  • Immediately quench the reaction if necessary (e.g., by cooling or pH neutralization) and analyze using a stability-indicating HPLC method.

  • Quantify the remaining sulfamethoxypyridazine concentration. The rate of degradation at each pH can then be calculated.

Visualizations: Workflows and Pathways

Caption: Workflow for a comprehensive stability assessment of sulfamethoxypyridazine.

Sources

• 1. researchgate.net [researchgate.net]
• 2. SULFAMETHOXYPYRIDAZINE [drugs.ncats.io]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. Degradation of Doxycycline, Enrofloxacin, and Sulfamethoxypyridazine under Simulated Sunlight at Different pH Values and Chemical Environments [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Photodegradation of Sulfamethoxypyridazine in UV/Co(II)/Peroxymonosulfate System: Kinetics, Influencing Factors, Degradation Pathways, and Toxicity Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Photodegradation of Sulfamethoxypyridazine in UV/Co(II)/Peroxymonosulfate System: Kinetics, Influencing Factors, Degradation Pathways, and Toxicity Assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Photolysis of sulfamethoxypyridazine in various aqueous media: aerobic biodegradation and identification of photoproducts by LC-UV-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Photodegradation of Sulfamethoxypyridazine in UV/Co(II)/Peroxymonosulfate System: Kinetics, Influencing Factors, Degradation Pathways, and Toxicity Assessment - ProQuest [proquest.com]
• 11. insider.thefdagroup.com [insider.thefdagroup.com]
• 12. database.ich.org [database.ich.org]
• 13. ema.europa.eu [ema.europa.eu]
• 14. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]
• 15. ICH Official web site : ICH [ich.org]
• 16. database.ich.org [database.ich.org]

Reference Data & Comparative Studies

Navigating the Labyrinth of Residue Analysis: A Comparative Guide to Method Validation for Sulfamethoxypyridazine

A Senior Application Scientist's Perspective on Ensuring Food Safety and Regulatory Compliance

In the realm of food safety, the specter of veterinary drug residues looms large. Among these, sulfamethoxypyridazine, a sulfonamide antibiotic, requires rigorous monitoring to protect public health. The establishment of Maximum Residue Limits (MRLs) by regulatory bodies is the first line of defense, but the true gatekeepers are the robust analytical methods used to enforce these limits.[1][2] This guide provides a deep dive into the critical process of method validation for sulfamethoxypyridazine, offering a comparative analysis of available techniques and a framework for developing self-validating, trustworthy protocols.

The Foundation: Understanding Method Validation Principles

Method validation is the cornerstone of analytical science, providing documented evidence that a method is fit for its intended purpose.[3] For sulfamethoxypyridazine MRLs, this means the method must reliably and accurately quantify the drug at and below the legal limit in various, often complex, food matrices. Key performance characteristics must be thoroughly evaluated, as outlined by international guidelines such as those from the International Cooperation on Harmonisation of Technical Requirements for Registration of Veterinary Medicinal Products (VICH) and the U.S. Food and Drug Administration (FDA).[4][5]

Core Validation Parameters:

• Specificity/Selectivity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present.

• Linearity and Range: Demonstrating a proportional relationship between the concentration of the analyte and the analytical response over a defined range.[3]

• Accuracy and Precision: Accuracy refers to the closeness of the measured value to the true value, while precision measures the degree of scatter between a series of measurements.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.

• Robustness: The capacity of a method to remain unaffected by small, deliberate variations in method parameters.

A Comparative Look at Analytical Methodologies

The choice of analytical technique is a critical decision in method development. For sulfamethoxypyridazine, the primary contenders are High-Performance Liquid Chromatography (HPLC) with various detectors and, more prominently, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Parameter	HPLC-UV	LC-MS/MS	ELISA (Screening)
Specificity	Moderate; potential for interference from matrix components.	High; provides structural information for confirmation.[6]	Variable; potential for cross-reactivity with other sulfonamides.
Sensitivity (LOQ)	Typically in the higher µg/kg range.	Low µg/kg range, often below MRLs.[7][8]	Screening purposes, may not reach low MRLs.
Confirmation	Requires a secondary method.	Can provide confirmation in a single run.[9]	Not suitable for confirmation.
Throughput	Moderate.	High, especially with modern UHPLC systems.[6]	High.
Cost	Lower initial investment.	Higher initial investment and maintenance costs.	Low per-sample cost.

The Causality Behind the Choices:

While HPLC-UV can be a cost-effective option for some applications, its lower specificity and sensitivity often fall short of the stringent requirements for MRL enforcement, especially in complex matrices like liver or honey.[10] LC-MS/MS has emerged as the gold standard due to its exceptional sensitivity and specificity.[6][7] The ability to use Multiple Reaction Monitoring (MRM) allows for the selective detection and quantification of sulfamethoxypyridazine, even in the presence of interfering substances.[6] Enzyme-Linked Immunosorbent Assay (ELISA) serves as a valuable high-throughput screening tool, but positive results must always be confirmed by a more definitive method like LC-MS/MS.

A Self-Validating Protocol: LC-MS/MS Method for Sulfamethoxypyridazine in Milk

This section provides a detailed, step-by-step methodology for the validation of an LC-MS/MS method for sulfamethoxypyridazine in milk, a common food matrix. The protocol is designed to be self-validating by incorporating the necessary quality control checks and validation experiments.

Experimental Workflow Diagram

Sources

• 1. shop.fera.co.uk [shop.fera.co.uk]
• 2. Recent Advances in the Determination of Veterinary Drug Residues in Food - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Understanding Method Validation in Food Testing Laboratories • Food Safety Institute [foodsafety.institute]
• 4. fda.gov [fda.gov]
• 5. Veterinary International Conference on Harmonization (VICH) Guidance Documents | FDA [fda.gov]
• 6. food-safety.com [food-safety.com]
• 7. Development and validation of a procedure for determination of sulfonamide residues in pasteurized milk using modified QuEChERS method and liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of sulfonamides, trimethoprim and dapsone in muscle, egg, milk and honey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Sulfamethoxypyridazine for Laboratory Professionals

This guide provides an in-depth, procedural framework for the safe handling and disposal of sulfamethoxypyridazine, a long-acting sulfonamide antibiotic. As researchers and drug development professionals, our responsibility extends beyond the bench to ensure that our work does not pose a risk to ourselves, our colleagues, or the environment. The procedures outlined herein are designed to provide a self-validating system for waste management, grounded in regulatory standards and scientific principles, ensuring compliance and safety.

Core Hazard Profile of Sulfamethoxypyridazine

Understanding the inherent risks of a compound is the foundation of its safe management. Sulfamethoxypyridazine is not a benign substance; it is classified as a hazardous substance by the Occupational Safety and Health Administration (OSHA) under 29 CFR 1910.1200.[1] Its proper handling and disposal are dictated by its specific chemical and toxicological properties.

Key hazards include:

• Respiratory and Skin Sensitization: The compound is a known sensitizer, capable of causing allergic reactions following inhalation or skin contact.[2][3] Repeated exposure can lead to the development of occupational asthma or allergic contact dermatitis.

• Serious Eye Damage: Direct contact with the eyes can cause severe irritation and damage.[1][3][4]

• Environmental Toxicity: As a sulfonamide antibiotic, its release into the environment is of significant concern. It is toxic to soil organisms and can cause long-term adverse effects in aquatic environments, contributing to the broader issue of pharmaceutical pollution in waterways.[1][5]

Property	Value	Source
CAS Number	80-35-3	[2][6]
Molecular Formula	C11H12N4O3S	[2][6]
GHS Hazard Codes	H315, H317, H318, H334, H335	[2][3][7]
Description	Causes skin irritation, May cause an allergic skin reaction, Causes serious eye damage, May cause allergy or asthma symptoms or breathing difficulties if inhaled, May cause respiratory irritation.	[3][7]
Storage Class	11 - Combustible Solids	[6]

Mandatory Safety Protocols: From Handling to Disposal

A continuous chain of safety must be maintained from the moment the compound is handled to its final disposal. Adherence to correct personal protective equipment (PPE) and engineering controls is non-negotiable.

Engineering Controls:

• Ventilation: All handling of sulfamethoxypyridazine powder, including weighing and transfers, must be conducted within a certified chemical fume hood or other ventilated enclosure to prevent the generation and inhalation of dust.[1][8]

• Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the handling area.[4]

Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear chemical safety goggles that conform to OSHA standard 29 CFR 1910.133 or European Standard EN166.[1][4]

• Hand Protection: Use chemically resistant, impervious gloves (e.g., nitrile). Dispose of contaminated gloves after use in accordance with applicable laws.[8][9]

• Body Protection: Wear a lab coat and, if a significant spill is possible, additional protective clothing to prevent skin exposure.[1][4]

• Respiratory Protection: If working outside of a ventilated enclosure or if dust generation is unavoidable, use a NIOSH-approved respirator.[1][8]

Diagram 1: Workflow from Safe Handling to Final Disposal.

Step-by-Step Disposal Protocol

The disposal of sulfamethoxypyridazine is governed by the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[10][11] Pharmaceutical waste from laboratories and healthcare facilities cannot be disposed of through public take-back programs, which are intended for household use only.[12]

The cardinal rule of disposal is that sulfamethoxypyridazine waste must never be disposed of down the drain or in regular solid waste.[7][13]

Step 1: Waste Identification and Segregation

• Pure Compound: Any unused or expired sulfamethoxypyridazine powder is considered hazardous pharmaceutical waste.

• Grossly Contaminated Items: Materials heavily contaminated with the powder (e.g., a weigh boat with significant residue, a spill cleanup pad) must be disposed of as hazardous waste.

• Trace Contaminated Items: Items with incidental contact (e.g., gloves, bench paper with no visible powder) should also be placed in the hazardous pharmaceutical waste stream to err on the side of caution.

Step 2: Containerization and Labeling

• All sulfamethoxypyridazine waste must be collected in a dedicated, properly sealed, and clearly labeled hazardous waste container.

• The label must include, at a minimum: "Hazardous Waste," the name "Sulfamethoxypyridazine," and the associated hazard characteristics (e.g., "Sensitizer," "Irritant").

• Do not mix this waste with other waste streams (e.g., solvents, biohazards) unless approved by your institution's Environmental Health & Safety (EH&S) department.[8]

Step 3: Storage

• Store the sealed waste container in a designated and secure satellite accumulation area.

• The storage area should be away from incompatible materials and general laboratory traffic. The container must remain closed except when adding waste.[8]

Step 4: Final Disposal

• The only acceptable final disposal method for hazardous pharmaceutical waste is through a licensed hazardous waste management company.

• This waste will be transported to a permitted facility for destruction, typically via high-temperature incineration .[11][13] This method is critical as it ensures the complete breakdown of the active pharmaceutical ingredient, preventing its release into the environment.

Diagram 2: Disposal Decision-Making Flowchart.

Emergency Procedures: Spill and Exposure

Accidents require immediate and correct action to mitigate harm.

Spill Cleanup:

• Evacuate and Secure: Alert personnel in the area and restrict access. Ensure the area is well-ventilated.[1]

• Don PPE: Wear, at a minimum, a respirator, chemical goggles, a lab coat, and double gloves.[1]

• Contain and Clean:

  • DO NOT dry sweep , as this will generate airborne dust.[1]

  • Gently cover the spill with a damp paper towel or use a commercial spill kit absorbent to wet the powder.[1]

  • Carefully scoop or wipe up the material, placing it into a sealed, labeled hazardous waste container.[1][4]

  • A vacuum cleaner equipped with a HEPA filter may be used for final cleanup of fine particles.[1]

• Decontaminate: Clean the spill area thoroughly with soap and water, and collect the cleaning materials as hazardous waste.[1]

• Report: Report the incident to your institution's EH&S department.

Personnel Exposure:

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult, seek immediate medical attention.[1][9]

• Skin Contact: Immediately remove contaminated clothing and wash the affected skin area with plenty of soap and water for at least 15 minutes.[4][9] Seek medical attention if irritation or a rash develops.[8]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[4][7]

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

The Scientific Rationale: Environmental Persistence

The stringent disposal requirements for sulfamethoxypyridazine are rooted in its environmental science. Sulfonamides as a class can be highly persistent in the environment. Studies on the biodegradation of various sulfonamides show that while some microbial degradation is possible, it is often slow and incomplete.[14][15] Notably, some research has shown sulfamethoxypyridazine to be particularly persistent during anaerobic fermentation processes compared to other sulfonamides.[16]

When pharmaceuticals are flushed down the drain, they pass through wastewater treatment plants that are generally not designed to remove complex chemical compounds.[5][17] Consequently, these active molecules are discharged into rivers and lakes, where they can harm aquatic life and contribute to the development of antibiotic-resistant bacteria. High-temperature incineration is the proven method to achieve complete molecular destruction, thereby breaking the chain of environmental contamination.

By adhering to these protocols, you are not only ensuring regulatory compliance but are also acting as a responsible steward of scientific materials, safeguarding both human health and the integrity of our shared environment.

References

• Sulfamethoxypyridazine — Chemical Substance Information. NextSDS. [Link]

• Pharmaceutical Waste Disposal: Key Regulations You Need to Know. Waste Management. [Link]

• Management of Hazardous Waste Pharmaceuticals. US EPA. [Link]

• Medical Waste Management Program. California Department of Public Health. [Link]

• Sulfamethoxypyridazine | C11H12N4O3S. PubChem, National Institutes of Health. [Link]

• Sulphamethoxypyridazine | Drug Information, Uses, Side Effects, Chemistry. DrugBank. [Link]

• Sulfamethoxypyridazine Safety Data Sheet. CPAchem. [Link]

• Pharmaceutical Waste. California Department of Toxic Substances Control. [Link]

• Pharmaceutical Waste Regulations: Policy and Procedure. Daniels Health. [Link]

• Information for Hospitals, Pharmacies and Other Businesses that Have Medicines to Dispose. US EPA. [Link]

• Types of Pharmaceutical Waste and How to Dispose of Them. VLS Environmental Solutions. [Link]

• EPA Addresses Challenges in Managing Hazardous Waste Pharmaceuticals. American Hospital Association. [Link]

• Hazardous Waste Pharmaceuticals Rule (Pharma Rule). US EPA. [Link]

• Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. PMC, National Institutes of Health. [Link]

• Degradation and Elimination of Various Sulfonamides during Anaerobic Fermentation. ACS Publications. [Link]

• Biodegradation of sulfonamide antibiotics in sludge. PubMed, National Institutes of Health. [Link]

• Degradation of sulfonamides during anaerobic composting of swine manure. Taylor & Francis Online. [Link]

• Where and How to Dispose of Unused Medicines. U.S. Food and Drug Administration. [Link]

• Biodegradation of Amoxicillin, Tetracyclines and Sulfonamides in Wastewater Sludge. MDPI. [Link]

• Controlling Occupational Exposure to Hazardous Drugs. Occupational Safety and Health Administration. [Link]

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. nextsds.com [nextsds.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. fishersci.com [fishersci.com]
• 5. dtsc.ca.gov [dtsc.ca.gov]
• 6. 80-35-3 CAS MSDS (Sulfamethoxypyridazine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. cpachem.com [cpachem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. echemi.com [echemi.com]
• 10. sdmedwaste.com [sdmedwaste.com]
• 11. danielshealth.com [danielshealth.com]
• 12. epa.gov [epa.gov]
• 13. EPA Addresses Challenges in Managing Hazardous Waste Pharmaceuticals | AHE [ahe.org]
• 14. Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Biodegradation of sulfonamide antibiotics in sludge - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Types of Pharmaceutical Waste and How to Dispose of Them | VLS [vlses.com]

A Strategic Guide to Personal Protective Equipment for Handling Sulphomethoxypyridazine

This guide provides an essential framework for researchers, scientists, and drug development professionals on the correct selection, use, and disposal of Personal Protective Equipment (PPE) when handling Sulphomethoxypyridazine. Moving beyond a simple checklist, we delve into the causality behind each recommendation, ensuring that every protocol is a self-validating system for safety and integrity in your laboratory operations.

The Imperative for Protection: Understanding the Hazard Profile

Sulphomethoxypyridazine is classified as a hazardous substance, and its handling demands a comprehensive understanding of its potential risks to inform appropriate safety measures.[1][2] The primary routes of occupational exposure are inhalation of dust particles, skin contact, and eye contact.

Key hazards associated with Sulphomethoxypyridazine include:

• Serious Eye Damage: The compound is known to cause serious, potentially irreversible damage to the eyes upon contact.[1][3][4]

• Skin and Respiratory Irritation: It is an irritant to the skin and respiratory system.[1][4]

• Sensitization: There is a risk of allergic reactions. It may cause an allergic skin reaction and can lead to allergy or asthma-like symptoms if inhaled.[4]

• Systemic and Long-Term Effects: While evidence is limited, cumulative effects following exposure, potential carcinogenicity, and impacts on fertility have been noted, demanding a cautious approach.[1]

Given these hazards, the implementation of stringent engineering controls (such as fume hoods) and a robust PPE strategy is not merely a recommendation but a critical necessity for ensuring personnel safety.

Core Protective Equipment: A Task-Based Approach

The selection of PPE is not static; it must be adapted to the specific procedure being performed. The potential for dust generation is the primary variable that dictates the required level of protection, particularly for respiration.

Task / Operation	Hand Protection	Eye/Face Protection	Respiratory Protection	Body Protection
Weighing and Handling Solid Powder	Double Nitrile Gloves	Chemical Safety Goggles and Face Shield	NIOSH-approved Particulate Respirator (N95 minimum; P100/P3 filter recommended)	Cuffed Lab Coat or Impermeable Gown
Preparing Solutions (in a fume hood)	Single Pair of Nitrile Gloves	Chemical Safety Goggles	Not typically required if performed correctly within a certified chemical fume hood	Cuffed Lab Coat
Administering Solutions	Single Pair of Nitrile Gloves	Chemical Safety Goggles	Not required	Cuffed Lab Coat
Cleaning Spills (Solid)	Double Nitrile Gloves	Chemical Safety Goggles and Face Shield	NIOSH-approved Particulate Respirator (P100/P3 filter)	Impermeable Gown, Shoe Covers
Waste Disposal	Double Nitrile Gloves	Chemical Safety Goggles	Not required if waste is properly contained	Cuffed Lab Coat or Gown

Hand Protection: The First Line of Defense

The goal is to prevent any skin contact. Nitrile rubber gloves are the recommended standard due to their chemical resistance and low allergenicity compared to latex.[1][5]

• Protocol:

  • Always inspect gloves for tears or punctures before use.[5]

  • For handling the solid powder, double-gloving is strongly advised to protect against contamination during doffing.[1]

  • Use proper removal techniques by peeling the glove off from the cuff, turning it inside out without touching the outer surface.[5]

  • Change gloves frequently, and immediately if they become contaminated.[1]

  • Always wash hands with soap and water after removing gloves.[1][5]

Eye and Face Protection: Shielding from Severe Damage

Due to the risk of serious eye damage, robust protection is mandatory.[3][4]

• Protocol:

  • Wear tightly fitting chemical safety goggles that conform to ANSI Z87.1 or European Standard EN166.[1][2][6]

  • When weighing or handling the solid powder outside of a containment unit, a face shield must be worn in addition to safety goggles to protect the entire face from splashes or airborne particles.[1]

Respiratory Protection: Preventing Inhalation Hazards

Since Sulphomethoxypyridazine is an irritant and potential sensitizer upon inhalation, respiratory protection is critical whenever dust may be generated.[1][4] While no specific Occupational Exposure Limit (OEL) is established for this compound, it is best practice to adhere to the general OSHA limits for respirable dust (5 mg/m³) as a conservative measure.[7]

• Protocol:

  • All handling of the solid compound that may generate dust (e.g., weighing, transferring) must be performed within a certified chemical fume hood or other ventilated enclosure to minimize airborne particles.[1][5]

  • If engineering controls are insufficient or during a spill cleanup, a NIOSH-approved respirator is required.[1][2]

  • The choice of respirator depends on the potential exposure level. A P3 (or P100) filter is recommended for high-efficiency particulate filtration.[5] For situations with potential for higher contamination levels, a Powered Air-Purifying Respirator (PAPR) should be considered.[1]

  • All respirator use must comply with a formal respiratory protection program as outlined in OSHA standard 29 CFR 1910.134, which includes fit-testing and training.[1]

Caption: PPE selection workflow for Sulphomethoxypyridazine.

Body Protection

Protective clothing prevents the compound from settling on personal garments and skin.

• Protocol:

  • Wear a clean, buttoned lab coat at a minimum for all procedures.

  • When handling larger quantities of the solid or during spill cleanup, an impermeable or chemical-resistant gown should be worn.[8]

  • Contaminated work clothes should be laundered separately from personal clothing.[1]

Operational Plan: Safe Disposal and Decontamination

Proper disposal is a critical final step to prevent environmental contamination and accidental exposure. Sulphomethoxypyridazine should not be released into the environment or drains.[1][5][9]

Disposal of Contaminated PPE

• Glove Disposal: After use, remove gloves using the proper technique and dispose of them in a designated hazardous waste container.[5]

• Gown/Coat Disposal: Disposable gowns should be placed in the hazardous waste stream. Reusable lab coats must be decontaminated or laundered by a specialized service.

Disposal of Sulphomethoxypyridazine Waste

• Collection: Collect all excess solid material and contaminated items (e.g., weigh boats, wipes) in a clearly labeled, sealed container.[1][2]

• Labeling: The waste container must be labeled as hazardous waste, clearly identifying the contents.

• Disposal Route: All chemical waste must be disposed of through an approved hazardous waste disposal company, following all local and national regulations.[3] Never pour Sulphomethoxypyridazine solutions down the drain.[1][5][10][11]

In Case of Emergency

• Skin Contact: Immediately take off all contaminated clothing.[5] Rinse the affected skin area with plenty of soap and water.[5][9] Seek medical attention if irritation develops or persists.[3]

• Eye Contact: Immediately rinse the eyes cautiously with plenty of water for several minutes.[2][3] Remove contact lenses if present and easy to do. Continue rinsing and call a poison center or doctor immediately.[3]

• Inhalation: Move the person to fresh air. If breathing is difficult or they are experiencing respiratory symptoms, call a physician or poison center.[5][6]

By adhering to these scientifically grounded protocols, you build a system of safety that protects not only yourself and your colleagues but also ensures the integrity of your research.

References

• Material Safety Data Sheet for Sulfamethoxypyridazine. Santa Cruz Biotechnology.

• Safety Data Sheet for Sulfamethoxypyridazine. MilliporeSigma.

• Safety Data Sheet for Sulfamethoxypyridazine. Fisher Scientific.

• Right to Know - Hazardous Substance Fact Sheet. New Jersey Department of Health.

• Safety Data Sheet for Sulfamethoxypyridazine. Tokyo Chemical Industry.

• Sulfamethoxypyridazine Safety Data Sheets. Echemi.

• Safety Data Sheet for Sulfamethoxypyridazine. Cayman Chemical.

• Safety Data Sheet for Sulfaethoxypyridazine. HPC Standards.

• Occupational Exposure Limits. Canadian Centre for Occupational Health and Safety (CCOHS).

• 1910.1000 - Air Contaminants. Occupational Safety and Health Administration (OSHA).

• Safe Handling of Hazardous Drugs. Duke University Safety.

• Table of exposure limits for chemical and biological substances. WorkSafeBC.

• Permissible Exposure Limits - Annotated Tables. Occupational Safety and Health Administration (OSHA).

• Safe Disposal of Pesticides. U.S. Environmental Protection Agency (EPA).

• Safe Handling of Chemotherapy and Hazardous Drugs at Home. St. Jude Children's Research Hospital.

• Safe handling of hazardous drugs. Canadian Journal of Health Technologies.

• Personal Protective Equipment. U.S. Environmental Protection Agency (EPA).

• The NIH Drain Discharge Guide. National Institutes of Health (NIH).

• Pesticides Disposal Guide. San Jose Recycles.

• Household Hazardous Waste Information for Households. California Department of Toxic Substances Control.

• 1910.120 App B - General Description and Discussion of the Levels of Protection and Protective Gear. Occupational Safety and Health Administration (OSHA).

• Pharmaceutical Waste. California Department of Toxic Substances Control.

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. fishersci.com [fishersci.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. echemi.com [echemi.com]
• 7. nj.gov [nj.gov]
• 8. safety.duke.edu [safety.duke.edu]
• 9. hpc-standards.com [hpc-standards.com]
• 10. nems.nih.gov [nems.nih.gov]
• 11. Pesticides - San Jose Recycles [sanjoserecycles.org]